5-Acetyl-2-fluoro-4-hydroxybenzonitrile

• CAS: 2089381-35-9

Core Science & Biosynthesis

Spectroscopic Characterization and Analytical Profiling of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Executive Summary & Chemical Context

5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a highly functionalized aromatic building block frequently utilized in the synthesis of PROTACs, selective androgen receptor antagonists, and advanced kinase inhibitors. The molecule presents a unique analytical challenge and opportunity due to its dense substitution pattern, which includes an ortho-hydroxyacetophenone motif and a fluorobenzonitrile core.

Understanding the precise spectroscopic signatures of this compound is critical for downstream synthetic validation. This guide provides an in-depth, self-validating framework for the structural elucidation of this molecule using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and High-Resolution Mass Spectrometry (HRMS).

Methodological Framework: Self-Validating Protocols

To ensure rigorous scientific integrity, the experimental choices detailed below are designed to cross-validate one another. The NMR confirms the carbon skeleton and connectivity, the FT-IR validates the functional group electronics (specifically hydrogen bonding), and the HRMS confirms the exact mass and structural stability.

Protocol 1: High-Resolution NMR Acquisition

• Sample Preparation: Weigh 10–15 mg of the highly pure analyte.

• Solvation: Dissolve completely in 0.6 mL of anhydrous DMSO-

  . Causality: DMSO- is selected over CDCl to ensure complete dissolution of the polar benzonitrile and to stabilize the exchangeable phenolic proton, allowing for clear observation of hydrogen-bonding dynamics.

• Acquisition: Transfer the solution to a standard 5 mm NMR tube. Acquire

  H (400 MHz), C (100 MHz), and F (376 MHz) spectra at 298 K.

• Calibration: Reference the chemical shifts to the residual DMSO solvent peaks (

  H: 2.50 ppm, C: 39.52 ppm).

Protocol 2: FT-IR Spectroscopy (ATR Method)

• Background: Collect a background spectrum of the empty diamond Attenuated Total Reflectance (ATR) crystal to subtract atmospheric H

  O and CO .

• Application: Place 2–3 mg of the solid powder directly onto the crystal.

• Compression: Apply consistent pressure using the ATR anvil to ensure optimal optical contact without crushing the crystal.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans).

Protocol 3: HRMS (ESI-Negative) Analysis

• Preparation: Prepare a 1 µg/mL solution of the compound in LC-MS grade Methanol.

• Injection: Introduce the sample via direct infusion at a flow rate of 10 µL/min.

• Ionization: Operate the Electrospray Ionization (ESI) source in negative ion mode . Causality: The highly acidic phenolic OH (pKa ~7-8, lowered by the electron-withdrawing F and CN groups) readily deprotonates, making negative mode vastly superior to positive mode for this specific scaffold.

• Detection: Acquire data in the m/z 50–500 range using a Time-of-Flight (TOF) analyzer.

Fig 1. Multi-modal spectroscopic workflow for structural validation of the target compound.

Spectroscopic Profiling & Mechanistic Causality

Nuclear Magnetic Resonance (NMR)

The

H NMR spectrum is dominated by the ortho-hydroxyacetophenone structural motif. The hydroxyl proton typically appears far downfield (around 12.0–12.5 ppm) and does not show significant shifting upon dilution[1]. This stability is caused by a strong intramolecular hydrogen bond between the phenolic -OH and the adjacent carbonyl oxygen of the acetyl group[1]. Furthermore, the presence of the fluorine atom at C2 induces characteristic spin-spin splitting. The H3 proton (located between the fluorine and the hydroxyl group) appears as a distinct doublet due to coupling (~11.5 Hz).

In the

C NMR spectrum, the intramolecular hydrogen bonding heavily influences the chemical shift of the carbonyl carbon, pushing it downfield to ~203 ppm[2]. The carbon skeleton is further validated by the severe splitting of the C2 carbon ( ≈ 255 Hz) and the adjacent carbons ( ≈ 20 Hz).

Table 1: Predicted

H NMR Data (400 MHz, DMSO- ) | Position | Shift (ppm) | Multiplicity | Integration | Coupling ( in Hz) | Assignment / Causality | | :--- | :--- | :--- | :--- | :--- | :--- | | -OH | 12.50 | Singlet (br) | 1H | - | Highly deshielded due to intramolecular H-bond. | | H-6 | 8.20 | Singlet | 1H | - | Deshielded by adjacent -CN and Acetyl groups. | | H-3 | 6.85 | Doublet | 1H | = 11.5 | Split by adjacent F; shielded by -OH resonance. | | -CH | 2.60 | Singlet | 3H | - | Acetyl methyl group. |

Table 2: Predicted

C NMR Data (100 MHz, DMSO- ) | Carbon | Shift (ppm) | Multiplicity | Coupling ( in Hz) | Assignment | | :--- | :--- | :--- | :--- | :--- | | C=O | 203.5 | Singlet | - | Acetyl carbonyl (H-bonded) | | C-4 (-OH) | 165.2 | Doublet | = 4.5 | Aromatic C-OH | | C-2 (-F) | 163.0 | Doublet | = 255.0 | Fluorinated aromatic carbon | | C-6 (-H) | 138.4 | Singlet | - | Aromatic C-H | | C-5 (-Ac) | 115.8 | Singlet | - | Aromatic C-Acetyl | | -C≡N | 114.2 | Singlet | - | Nitrile carbon | | C-3 (-H) | 105.6 | Doublet | = 22.0 | Aromatic C-H | | C-1 (-CN) | 95.4 | Doublet | = 16.5 | Aromatic C-CN | | -CH | 26.8 | Singlet | - | Acetyl methyl |

Vibrational Spectroscopy (FT-IR)

The FT-IR spectrum provides orthogonal confirmation of the intramolecular interactions. In a standard acetophenone, the C=O stretch appears at ~1680 cm⁻¹. However, in this molecule, the strong intramolecular hydrogen bond weakens the double-bond character of the carbonyl, shifting the absorption down to ~1645 cm⁻¹[3].

Additionally, the strong, sharp absorption for the nitrile group is a key diagnostic feature, typically observed around 2230 cm⁻¹[4]. The -C≡N stretch acts as a highly sensitive vibrational Stark effect probe, meaning its exact frequency is highly dependent on the local electrostatic environment and the electron-withdrawing nature of the adjacent fluorine atom[5].

Table 3: Key FT-IR Assignments (ATR Method)

Wavenumber (cm⁻¹)	Intensity	Peak Shape	Assignment	Causality
3100 - 3300	Medium	Broad	O-H stretch	Broadened and shifted due to intramolecular H-bonding.
2230	Strong	Sharp	C≡N stretch	Diagnostic nitrile stretch; Stark effect sensitive.
1645	Strong	Sharp	C=O stretch	Shifted downfield from 1680 cm⁻¹ due to H-bonding.
1580, 1610	Medium	Sharp	C=C stretch	Aromatic ring breathing modes.

| 1150 | Strong | Sharp | C-F stretch | Halogen-carbon stretching vibration. |

High-Resolution Mass Spectrometry (HRMS)

Operating in ESI-negative mode ensures maximum sensitivity. The molecule (Exact Mass: 179.0383 Da) readily loses the phenolic proton to form the

pseudo-molecular ion at m/z 178.03.

During tandem MS/MS fragmentation, ortho-hydroxyacetophenones typically undergo a homolytic cleavage to expel a methyl radical (

, 15 Da), resulting in a stable radical anion at m/z 163.01. This is followed by the loss of carbon monoxide (CO, 28 Da) via -cleavage, driving a ring contraction to m/z 135.01.

Table 4: HRMS (ESI-) Fragmentation Data

Ion Type	m/z (Theoretical)	Formula	Mass Error (ppm)	Fragment Origin

|

| 178.0310 | | < 2.0 | Deprotonated intact molecule | | | 163.0075 | | < 2.0 | Loss of acetyl methyl radical | | | 135.0126 | | < 2.0 | Subsequent loss of CO |

Fig 2. Proposed ESI negative mode fragmentation pathway for the target compound.

References

• AskFilo Educational Database: Ortho-hydroxyacetophenone OH Resonance Stability. Available at:[Link]

• Journal of Physical Chemistry A (ACS): Vibrational Stark Effects of Nitriles II. Physical Origins of Stark Effects from Experiment and Perturbation Models. Available at: [Link]

• Royal Society of Chemistry (RSC): Chapter 11: Hydrogen Bonds and NMR. Available at:[Link]

• Journal of Molecular Structure (ResearchGate): The intramolecular hydrogen bond in ortho-hydroxy acetophenones. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Whitepaper: Mechanistic Profiling and Synthetic Utility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Executive Summary

In modern medicinal chemistry, the concept of a "mechanism of action" (MoA) extends beyond the biological target engagement of a final Active Pharmaceutical Ingredient (API). For highly functionalized building blocks like 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) , the MoA is bipartite. First, it possesses a chemical mechanism of action , defined by the orthogonal reactivity of its substituents, which dictates its utility in synthesizing complex heterocycles. Second, it imparts a pharmacodynamic mechanism of action , where its specific structural motifs (fluorine, cyano, and hydroxyl groups) directly enhance the binding affinity, metabolic stability, and pharmacokinetic profile of the downstream drug candidates it helps construct[1].

This technical guide provides an in-depth analysis of the electronic causality, synthetic workflows, and downstream biological implications of this privileged scaffold.

Structural Profiling & Electronic Causality

The strategic placement of four distinct functional groups on the benzene ring creates a highly tuned electronic environment. Understanding the causality behind these modifications is critical for rational drug design.

• C1 Cyano Group (-C≡N): Acting as a strong electron-withdrawing group (EWG), the nitrile moiety is a well-documented bioisostere for halogens and carbonyls. In the context of targeted therapies, the cyano group frequently acts as a hydrogen-bond acceptor, engaging critical residues within the hinge region of target proteins, such as kinase enzymes[2].

• C2 Fluoro Group (-F): The introduction of fluorine provides an inductive EWG effect. Its primary pharmacological causality is the enhancement of metabolic stability[3]. By blocking vulnerable sites on the aromatic ring, fluorine prevents rapid cytochrome P450-mediated oxidation, thereby extending the API's half-life.

• C4 Hydroxyl Group (-OH): As an electron-donating group (EDG) via resonance, the hydroxyl group offsets the electron-withdrawing effects of the cyano and fluoro groups. It serves as a critical nucleophilic anchor for late-stage functionalization (e.g., etherification to attach solubilizing aliphatic chains)[4].

• C5 Acetyl Group (-COCH3): This is the primary synthetic handle. The electrophilic carbonyl carbon and the mildly acidic alpha-protons allow for predictable condensation reactions, making it an ideal precursor for constructing privileged bicyclic or heterocyclic scaffolds[4].

Quantitative Data Presentation

The following table summarizes the physicochemical properties and electronic parameters (Hammett constants) that govern the reactivity of this scaffold.

Substituent	Ring Position	Electronic Effect (Hammett σ)	Primary Pharmacological Contribution
Cyano (-CN)	C1	σp = 0.66 (Strong EWG)	H-bond acceptor; target protein anchoring
Fluoro (-F)	C2	σm = 0.34 (Inductive EWG)	CYP450 blockade; increased lipophilicity
Hydroxy (-OH)	C4	σp = -0.37 (Resonance EDG)	H-bond donor; aqueous solubility enhancement
Acetyl (-COCH3)	C5	σm = 0.38 (EWG)	Covalent handle for heterocycle synthesis

Chemical Mechanism of Action: Synthetic Workflows

To leverage 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in drug discovery, researchers frequently convert the acetyl group into a pyrazole ring—a ubiquitous pharmacophore in modern oncology and immunology drugs.

Self-Validating Protocol: Synthesis of a Fluorinated Pyrazole Pharmacophore

Expertise & Causality: This two-step one-pot methodology utilizes Dimethylformamide dimethyl acetal (DMF-DMA) rather than harsh bases to form an enaminone intermediate. This choice is critical: it prevents the unwanted hydrolysis of the sensitive cyano group and avoids nucleophilic aromatic substitution (SNAr) displacement of the fluorine atom.

Step 1: Enaminone Formation

• Reagents: Dissolve 1.0 eq of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in 1.5 eq of DMF-DMA. No additional solvent is required, maximizing the reaction rate through high concentration.

• Conditions: Heat the mixture to 100°C under an inert argon atmosphere for 4 hours.

• Causality: The electrophilic DMF-DMA reacts with the acidic alpha-protons of the acetyl group. The reaction is self-driving as the methanol byproduct evaporates at this temperature, pushing the equilibrium toward the dimethylaminoenone intermediate.

• Validation: Monitor via TLC (Hexane:EtOAc 1:1). The highly conjugated enaminone will appear as a distinct, bright UV-active spot with a lower Rf than the starting material.

Step 2: Pyrazole Cyclization

• Reagents: Cool the reaction vessel to room temperature. Add absolute ethanol (10 mL/mmol) followed by 1.2 eq of hydrazine hydrate.

• Conditions: Reflux at 78°C for 3 hours.

• Causality: Ethanol is chosen as the solvent because its boiling point provides the optimal thermodynamic energy for cyclization while keeping the polar intermediates fully solvated. Hydrazine undergoes a nucleophilic addition-elimination sequence, expelling dimethylamine and water to close the pyrazole ring.

• Validation: Concentrate the mixture in vacuo. Purify via flash chromatography. Validate the structure via 1H-NMR (look for the characteristic pyrazole C-H singlet at ~7.8 ppm and the disappearance of the acetyl methyl singlet).

Synthetic workflow for generating fluorinated pyrazole pharmacophores from the building block.

Pharmacological Mechanism of Action: Downstream Target Engagement

When 5-Acetyl-2-fluoro-4-hydroxybenzonitrile is integrated into a final API, its structural components dictate the biological mechanism of action. Fluorinated benzonitriles are highly privileged scaffolds in the development of Receptor Tyrosine Kinase (RTK) inhibitors and Immune Checkpoint (PD-1/PD-L1) modulators [3].

The RTK Inhibition Pathway

In oncology, aberrant RTK signaling drives tumor proliferation. APIs derived from this building block act as ATP-competitive inhibitors.

• Binding Causality: The cyano group forms a critical hydrogen bond with the backbone amide of the kinase hinge region. Simultaneously, the fluorine atom projects into the hydrophobic selectivity pocket, increasing binding affinity (Kd) through favorable van der Waals interactions and displacing high-energy water molecules[2].

Pharmacological mechanism of action: RTK inhibition by benzonitrile-derived APIs.

By effectively blocking the phosphorylation of downstream effectors (such as PI3K or MAPK), the synthesized fluorinated benzonitrile derivatives arrest the cell cycle and induce apoptosis in targeted cancer cells[3].

References

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The Emerging Therapeutic Potential of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile Derivatives: A Framework for Discovery and Development

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry. The 5-Acetyl-2-fluoro-4-hydroxybenzonitrile scaffold, while currently under-explored in published literature, presents a compelling starting point for drug discovery. This molecule uniquely combines several pharmacophoric features known to impart significant biological activity: a fluorinated aromatic ring for enhanced metabolic stability and binding affinity, a phenolic hydroxyl group for critical hydrogen bonding interactions, a nitrile moiety as a versatile chemical handle and potential bioisostere, and an acetyl group that offers a prime site for derivatization. This technical guide provides a comprehensive framework for unlocking the therapeutic potential of this scaffold. We will dissect the structural rationale for its predicted bioactivity, propose robust synthetic strategies for creating derivative libraries, and detail the experimental protocols necessary to investigate its anticancer and antimicrobial properties. This document is designed not as a review of existing data, but as a forward-looking roadmap for researchers aiming to pioneer a new class of bioactive compounds.

The Core Scaffold: A Structural Rationale for Bioactivity

The therapeutic potential of any molecular scaffold is rooted in its three-dimensional structure and the physicochemical properties of its constituent functional groups. The 5-Acetyl-2-fluoro-4-hydroxybenzonitrile core is a rich assembly of features that have been independently validated in numerous approved drugs and clinical candidates.

• 2-Fluoro-4-hydroxybenzonitrile Core: The parent structure, 2-hydroxybenzonitrile, serves as a valuable precursor for molecules with significant antimicrobial and cytotoxic activities.[1] The introduction of a fluorine atom is a well-established strategy in medicinal chemistry to modulate electronic properties, increase metabolic stability, and improve binding affinity to target proteins.[2]

• Phenolic Hydroxyl Group: This group is a classic hydrogen bond donor and can be crucial for anchoring a molecule within the active site of a target enzyme or receptor.[3] Its acidity can also be tuned through derivatization to optimize pharmacokinetic properties.

• Acetyl Group: The acetyl moiety presents a key vector for synthetic modification. It can be transformed into a wide array of other functional groups, such as oximes, hydrazones, or chalcones, to explore structure-activity relationships (SAR).[4] The ketone's carbonyl group itself can act as a hydrogen bond acceptor.

• Nitrile Group: The nitrile is a versatile functional group that can participate in hydrogen bonding and dipole-dipole interactions. It is often used as a bioisostere for other functional groups and can be a key component of enzyme inhibitors.

Caption: Key pharmacophoric features of the core scaffold.

Synthetic Pathways for Derivative Library Generation

The exploration of SAR is contingent upon the efficient synthesis of a diverse library of analogues. The 5-acetyl-2-fluoro-4-hydroxybenzonitrile scaffold offers several handles for chemical modification. A primary and highly effective strategy involves the condensation of the acetyl group with various aromatic aldehydes to form chalcone-like derivatives, a class of compounds known for its broad biological activities.

Caption: Workflow for synthesis of chalcone-like derivatives.

Experimental Protocol: Synthesis of a Chalcone-like Derivative

This protocol describes a general procedure for the Claisen-Schmidt condensation. The causality behind this choice is its reliability and the vast commercial availability of substituted aldehydes, allowing for the creation of a large, diverse library to probe SAR.

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile and 1.1 equivalents of a selected substituted aromatic aldehyde in 20 mL of ethanol.

• Catalysis: While stirring the solution at room temperature, add 5 mL of a 10% aqueous sodium hydroxide solution dropwise over 10 minutes. The addition of a strong base is critical to deprotonate the methyl carbon of the acetyl group, forming the enolate necessary for nucleophilic attack on the aldehyde.

• Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a suitable mobile phase (e.g., 7:3 Hexane:Ethyl Acetate).

• Work-up: Once the reaction is complete, pour the mixture into 100 mL of ice-cold 1 M hydrochloric acid. This step neutralizes the base and precipitates the product.

• Isolation: Collect the resulting solid precipitate by vacuum filtration, washing thoroughly with cold deionized water to remove inorganic salts.

• Purification: Recrystallize the crude product from a minimal amount of hot ethanol to yield the pure chalcone derivative. Characterize the final product using IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Investigation of Biological Activities

Based on the structural motifs present in the core scaffold, the most promising therapeutic avenues to explore are anticancer and antimicrobial activities.

Anticancer Potential

The presence of a fluorinated aromatic system is a hallmark of many successful anticancer agents, including fluoroquinolone derivatives which have been repurposed for their ability to inhibit topoisomerase II, a critical enzyme for DNA replication in cancer cells.[5][6] Derivatives of similar heterocyclic scaffolds have been shown to induce apoptosis (programmed cell death) by modulating key signaling pathways.[7]

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Strategic Whitepaper: Potential Applications of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry, the rational design of targeted therapeutics relies heavily on highly functionalized, low-molecular-weight building blocks. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a commercially available, tetra-substituted aromatic scaffold that presents a unique combination of orthogonal reactive vectors. With a molecular weight of 179.15 g/mol , it sits perfectly within the parameters of Fragment-Based Drug Discovery (FBDD). This technical guide explores the physicochemical profiling of this molecule and provides self-validating protocols for incorporating its ortho-hydroxyacetophenone motif into privileged pharmacophores, specifically targeting complex signaling cascades such as the VEGFR and EGFR pathways[1].

Structural & Physicochemical Profiling

The utility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile stems from the synergistic electronic and steric effects of its four substituents. Each functional group serves a distinct purpose in both synthetic elaboration and target-protein engagement.

• C1-Nitrile (-CN): The nitrile group is a powerful electron-withdrawing moiety that alters the electronic density of the aromatic ring, enhancing its ability to form robust

  stacking interactions with aromatic residues (e.g., phenylalanine, tyrosine) in target protein binding pockets[2]. Furthermore, it acts as a metabolically stable bioisostere for carbonyl, hydroxyl, and halogen groups[3].

• C2-Fluorine (-F): The introduction of the highly electronegative fluorine atom (Pauling scale 3.98) serves a dual purpose. First, it significantly enhances the lipophilicity and membrane permeability of the scaffold. Second, its strategic placement blocks cytochrome P450-mediated oxidative metabolism at the highly vulnerable ortho position, drastically improving the pharmacokinetic half-life of derived drugs[4],[5].

• C4-Hydroxyl (-OH): This phenolic hydroxyl acts as a critical hydrogen-bond donor/acceptor. Synthetically, it provides a highly nucleophilic anchor for O-alkylation, making it an ideal attachment point for PROTAC (Proteolysis Targeting Chimera) linkers.

• C5-Acetyl (-COCH3): As a reactive ketone positioned exactly ortho to the C4-hydroxyl, this creates a classic o-hydroxyacetophenone pharmacophore. This specific arrangement is the foundational precursor for synthesizing privileged heterocyclic rings, such as benzisoxazoles and chromones, which are ubiquitous in modern drug design[6].

Quantitative Physicochemical Contributions

The following table summarizes the theoretical physicochemical parameters contributed by each vector on the central benzene ring:

Functional Group	Position	Hammett Constant ( )	Primary Medicinal Chemistry Function
Nitrile (-CN)	C1		Strong electron withdrawal; stacking; bioisosterism.
Fluorine (-F)	C2		Lipophilicity enhancement; metabolic oxidation blocking.
Hydroxyl (-OH)	C4		H-bond donor/acceptor; synthetic O-alkylation anchor.
Acetyl (-COCH3)	C5		H-bond acceptor; precursor for heterocycle cyclization.

Orthogonal Reactivity & Pathway Integration

The true power of this building block lies in its orthogonal reactivity—the ability to selectively modify one functional group without interfering with the others.

Caption: Orthogonal reactivity vectors of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

When cyclized into a mature Active Pharmaceutical Ingredient (API), such as a benzisoxazole derivative, the resulting molecule can act as a potent competitive inhibitor for Receptor Tyrosine Kinases (RTKs).

Caption: Mechanistic inhibition pathway of a derived VEGFR kinase inhibitor.

Self-Validating Experimental Protocols

To leverage this building block effectively, researchers must employ protocols that respect the delicate electronic balance of the highly functionalized ring.

Protocol 1: Synthesis of a Functionalized Benzisoxazole Scaffold

This protocol details the conversion of the o-hydroxyacetophenone moiety into a 1,2-benzisoxazole, a privileged scaffold in CNS and oncology drug discovery.

Step-by-Step Methodology:

• Oximation: Dissolve 1.0 eq of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in absolute ethanol. Add 1.5 eq of hydroxylamine hydrochloride (

  ) and 1.5 eq of anhydrous sodium acetate ( ). Reflux the mixture for 4 hours.

• Isolation: Concentrate the solvent in vacuo, dilute with water, and extract with ethyl acetate. Dry the organic layer over

  and evaporate to yield the oxime intermediate.

• Activation & Cyclization: Dissolve the crude oxime in anhydrous pyridine and add 1.2 eq of acetic anhydride (

  ). Stir at 80°C for 6 hours to facilitate intramolecular cyclization.

• Purification: Quench with ice water, extract with dichloromethane, and purify via silica gel chromatography to yield the fluorinated benzisoxazole derivative.

Causality & Logic: Sodium acetate is specifically chosen as a buffer in Step 1. It prevents the premature deprotonation of the highly acidic C4-phenol (which is heavily acidified by the electron-withdrawing C2-fluorine and C1-nitrile), ensuring that the nucleophilic attack of hydroxylamine on the C5-acetyl carbonyl proceeds without competing side reactions. In Step 3, acetic anhydride activates the oxime hydroxyl as a leaving group, enabling the C4-phenolic oxygen to execute an intramolecular nucleophilic attack, closing the isoxazole ring.

Self-Validation System: The reaction's success is self-validating via LC-MS, showing an exact mass shift corresponding to the loss of water (

) from the oxime intermediate. Structural integrity is definitively confirmed by NMR, where the complete disappearance of both the C4-OH and oxime-OH proton signals, coupled with the emergence of a characteristic C3-methyl singlet, proves successful ring closure.

Protocol 2: Selective O-Alkylation for PROTAC Linker Attachment

This protocol outlines the attachment of a PEG-based linker to the C4-hydroxyl group for targeted protein degradation applications.

Step-by-Step Methodology:

• Deprotonation: Dissolve 1.0 eq of the starting material in anhydrous N,N-Dimethylformamide (DMF). Add 1.1 eq of finely powdered Potassium Carbonate (

  ). Stir at room temperature for 30 minutes.

• Alkylation: Dropwise add 1.2 eq of a halo-linker (e.g.,

  ). Elevate the temperature to 60°C and stir for 12 hours.

• Workup: Pour the mixture into brine and extract with ethyl acetate. Wash the organic layer extensively with water to remove residual DMF, dry, and concentrate.

Causality & Logic: Anhydrous DMF is utilized to maximize the nucleophilicity of the generated phenoxide ion. Crucially, a mild base (

) is strictly utilized instead of stronger bases (like ). A strong base would risk enolization of the C5-acetyl group, leading to catastrophic aldol condensation side-reactions. ensures orthogonal, exclusive reactivity at the C4-hydroxyl.

Self-Validation System: The protocol validates itself visually and analytically. The formation of the phenoxide ion yields a distinct color shift in the DMF solution. Quantitative LC-MS analysis will show the exact mass addition of the PEG linker, while TLC monitoring will confirm the complete consumption of the highly fluorescent starting material.

References

• jiehuapharma.
• smolecule.
• benchchem.
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• acs.
• nih.
• Application Notes and Protocols: 2-(2-Bromophenyl)

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• 5. Fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Physicochemical Profiling and Synthetic Utility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile: A Tetra-Substituted Aryl Scaffold

Executive Summary

In advanced drug discovery and materials science, highly functionalized aryl building blocks serve as critical starting points for generating complex molecular architectures. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS No. 2089381-35-9) is a premium tetra-substituted benzene scaffold that offers unparalleled synthetic versatility. As a Senior Application Scientist, I approach this molecule not merely as a static structure, but as a dynamic electronic system. The strategic placement of four distinct functional groups—a nitrile, a fluorine atom, a hydroxyl group, and an acetyl group—creates a highly polarized aromatic ring. This guide details the physicochemical characteristics of this scaffold, explains the causality behind its reactivity, and provides field-proven, self-validating protocols for its chemoselective functionalization.

Structural & Physicochemical Characterization

Understanding the baseline physicochemical properties is the first step in predicting solubility, reactivity, and downstream pharmacokinetic behavior. The combination of strong electron-withdrawing groups (EWGs) drastically alters the electronic landscape of the base phenol ring.

Parameter	Value	Causality / Significance
Chemical Name	5-Acetyl-2-fluoro-4-hydroxybenzonitrile	Tetra-substituted aryl core.
CAS Registry Number	2089381-35-9	Commercially available via specialized vendors [1, 2].
Molecular Formula	C₉H₆FNO₂	High heavy-atom density; ideal for fragment-based drug design (FBDD).
Molecular Weight	179.15 g/mol	Low MW allows for extensive downstream elaboration without exceeding Lipinski's limits.
SMILES	CC(=O)C1=CC(C#N)=C(F)C=C1O	Defines exact regiochemistry (1-CN, 2-F, 4-OH, 5-Acetyl).
Estimated LogP	~1.8	Lipophilicity is balanced by the polar nitrile, carbonyl, and hydroxyl groups.
Estimated pKa (Phenolic OH)	5.5 – 6.5	Highly acidic due to synergistic resonance and inductive withdrawal from ortho/meta/para EWGs [3].
H-Bond Donors / Acceptors	1 / 4	Excellent potential for target-protein interactions (e.g., kinase hinge binding).

Electronic Properties and Reactivity Causality

The true value of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile lies in its orthogonal reactivity. Each functional group can be addressed independently if the correct thermodynamic and kinetic conditions are applied.

• Hyper-Acidic Phenolic OH (Position 4): Standard phenols possess a pKa of ~10. However, the presence of strong electron-withdrawing groups (cyano, fluoro, and acetyl) stabilizes the phenoxide anion through extensive delocalization and inductive pull. This [4], allowing for selective O-alkylation using very mild bases (e.g., K₂CO₃), which prevents unwanted side reactions at other sites.

• SNAr-Activated Fluorine (Position 2): Fluorine is the premier leaving group for [3] because its extreme electronegativity polarizes the C-F bond, accelerating the rate-determining nucleophilic addition step. In this scaffold, the fluorine is positioned ortho to the nitrile and para to the acetyl group. Both EWGs stabilize the resulting Meisenheimer complex intermediate, making the fluorine highly susceptible to displacement by amines or thiols.

• Acetyl Group (Position 5): The methyl group of the acetyl moiety is mildly acidic and can undergo Knoevenagel condensations or aldol reactions, providing a vector for extending the carbon framework.

Fig 1: Chemoselective reactivity map of the tetra-substituted aryl scaffold.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The stoichiometric ratios and solvent choices are explicitly calibrated to exploit the electronic causality discussed above.

Protocol A: Chemoselective SNAr Displacement of Fluorine

This workflow utilizes a secondary amine to displace the activated fluorine atom.

• Causality Check: We use N,N-Diisopropylethylamine (DIPEA) as the base because it is non-nucleophilic due to steric hindrance. It acts solely as an acid scavenger for the HF byproduct, preventing the protonation of the incoming nucleophilic amine. N,N-Dimethylformamide (DMF) is chosen as the solvent because its high dielectric constant stabilizes the polar Meisenheimer transition state.

Step-by-Step Methodology:

• Preparation: Charge a dry reaction vial with 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (1.0 equivalent) and dissolve in anhydrous DMF to achieve a 0.2 M concentration.

• Base Addition: Add DIPEA (2.0 equivalents) to the stirring solution at room temperature.

• Nucleophile Addition: Slowly add the desired 1° or 2° amine (1.2 equivalents) dropwise.

• Thermal Activation: Seal the vial and heat the mixture to 80°C for 4–6 hours. Monitor the reaction via LC-MS until the starting material mass is fully consumed.

• Quench & Workup: Cool the reaction to room temperature and dilute with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 1M HCl (to remove excess amine), water, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

Fig 2: Standardized workflow for SNAr displacement of the ortho-fluoro group.

Protocol B: Selective O-Alkylation

Because the phenolic OH is highly acidic, it can be alkylated without triggering an SNAr reaction at the fluorine site, provided a mild base and ambient temperatures are used.

Step-by-Step Methodology:

• Preparation: Dissolve the scaffold (1.0 eq) in Acetone or Acetonitrile (0.1 M).

• Base Addition: Add finely powdered Potassium Carbonate (K₂CO₃, 1.5 eq). The mild nature of K₂CO₃ selectively deprotonates the acidic phenol without degrading the nitrile or acetyl groups.

• Electrophile Addition: Add the alkyl halide (e.g., methyl iodide or benzyl bromide, 1.1 eq).

• Reaction: Stir at room temperature for 12 hours.

• Workup: Filter off the inorganic salts, concentrate the filtrate, and partition between Dichloromethane (DCM) and water. Extract and dry the organic phase.

Analytical Strategies for Reaction Monitoring

To validate the success of the aforementioned protocols, orthogonal analytical techniques must be employed:

• ¹⁹F NMR Spectroscopy: This is the most definitive tool for monitoring the SNAr reaction (Protocol A). The starting material exhibits a distinct fluorine resonance. The complete disappearance of this signal confirms 100% conversion, providing a self-validating checkpoint before proceeding to workup.

• LC-MS (ESI-): Due to the highly acidic nature of the phenolic OH, the starting material ionizes exceptionally well in negative electrospray ionization mode [M-H]-. Post O-alkylation (Protocol B), the product will lose this negative ionization capability and should be monitored in positive mode [M+H]+.

References

• Jiehua Pharma. "Aryls Building Blocks: 5-acetyl-2-fluoro-4-hydroxybenzonitrile (CAS 2089381-35-9)". Jiehua Pharma Catalog. URL:[Link]

• OpenStax. "16.6 Nucleophilic Aromatic Substitution". Organic Chemistry. URL:[Link]

• MDPI. "An Accurate Approach for Computational pKa Determination of Phenolic Compounds". Molecules. URL:[Link]

Technical Whitepaper: Safety, Handling, and Disposal Protocols for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized aromatic building blocks are essential for optimizing target binding affinity and metabolic stability. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a prime example of such a compound, integrating four distinct reactive moieties—an acetyl group, a fluorine atom, a phenolic hydroxyl, and a nitrile group—onto a single benzene ring.

While this structural complexity is highly valuable for synthetic applications, it presents a multifaceted safety and environmental profile. This whitepaper provides researchers and safety officers with an authoritative, in-depth guide to the physicochemical hazards, self-validating handling protocols, and environmentally compliant disposal methodologies required for this specific class of fluorinated phenolics.

Physicochemical Profiling & Hazard Causality

To handle 5-Acetyl-2-fluoro-4-hydroxybenzonitrile safely, one must understand the causality behind its reactivity. We do not simply classify it as "hazardous"; we must deconstruct why its specific functional groups dictate strict operational boundaries.

Quantitative Data Summary

The following table summarizes the core physical properties and hazard parameters of the compound.

Parameter	Value / Description	Causality / Implication
CAS Registry Number	2089381-35-9	Unique identifier for tracking and inventory.
Molecular Formula	C9H6FNO2	High heteroatom-to-carbon ratio indicates complex thermal degradation.
Molecular Weight	179.15 g/mol	Relatively low MW; fine powders pose inhalation risks.
Storage Temperature	2–8 °C (Refrigerated)	Prevents slow thermal degradation and moisture-induced hydrolysis.
Primary Hazards	Irritant, Aquatic Toxicity	Dermal penetration enhanced by fluorination; phenolic toxicity to aquatic life.
Decomposition Gases	HF, HCN, NO , CO	Requires high-temperature incineration with alkaline gas scrubbers.

Mechanistic Hazard Analysis

• The Nitrile Moiety (-C≡N): Under ambient conditions, the nitrile group is covalently stable. However, under extreme thermal stress, combustion, or strongly acidic/basic aqueous conditions, it can undergo hydrolysis or thermal cleavage, releasing highly toxic hydrogen cyanide (HCN) gas or ammonia. Exposure to benzonitriles is known to cause severe respiratory, skin, and eye irritation, and they are harmful if swallowed or absorbed dermally[1].

• The Fluorine Substituent (-F): The highly polarized C-F bond increases the lipophilicity of the molecule, which inadvertently enhances its ability to penetrate dermal layers if spilled on the skin[2]. Furthermore, fluorinated aromatics are exceptionally persistent in the environment, resisting natural microbial degradation[3]. Upon combustion, the C-F bond breaks, yielding highly corrosive hydrogen fluoride (HF) gas.

• The Phenolic Hydroxyl (-OH): Phenolic compounds act as weak acids. In aqueous environments, they readily form phenoxide ions, which are profoundly toxic to aquatic ecosystems[4]. The US Environmental Protection Agency (EPA) classifies many phenolic derivatives as priority pollutants due to their environmental persistence and toxicity[5].

Experimental Workflows: Handling and Transfer

To mitigate the risks outlined above, handling protocols must be designed as self-validating systems . This means every critical step must include a verifiable checkpoint before the operator is allowed to proceed to the next phase.

Step-by-Step Methodology: Inert Handling Protocol

• Pre-Operation Verification:

  • Action: Activate the chemical fume hood and verify the sash is at the designated working height.

  • Validation Checkpoint: The digital airflow monitor must read a face velocity between 80–100 feet per minute (fpm). Do not proceed if the alarm is active.

• Atmospheric Control:

  • Action: Transfer the sealed vial into a glovebox or prepare a Schlenk line purged with high-purity Argon or Nitrogen.

  • Validation Checkpoint: For glovebox use, the internal oxygen sensor must read <10 ppm and moisture <1 ppm before unsealing the compound.

• Static Mitigation & Weighing:

  • Action: Use a static-dissipative (e.g., Teflon-coated or grounded metal) spatula. Fluorinated organic powders can accumulate static charge, posing a localized dust deflagration risk.

  • Validation Checkpoint: Pass an anti-static gun (ionizer) over the weighing vessel; the balance must stabilize within 3 seconds without drifting.

• Material Transfer:

  • Action: Transfer the weighed solid into a pre-dried, septum-capped reaction vial. Seal immediately.

• Decontamination:

  • Action: Wipe down all spatulas, balance pans, and surrounding surfaces with a solvent-soaked wipe (e.g., isopropanol).

  • Validation Checkpoint: Visually inspect surfaces under a UV light (if applicable) to ensure no residual powder remains. Dispose of wipes in a designated solid hazardous waste bin.

Fig 1. Self-validating inert handling and transfer workflow for fluorinated phenolics.

Emergency Response & Spill Mitigation

Understanding the causality behind spill response is critical. For example, water must never be used for the initial cleanup of this compound . Water will dissolve the moderately water-soluble phenolic moiety, increasing the surface area of the contamination and driving the chemical deeper into porous laboratory surfaces.

Step-by-Step Methodology: Solid Spill Cleanup

• Evacuation & PPE: Evacuate non-essential personnel. The responder must don chemical-resistant gloves (Nitrile, >0.11mm thickness), safety goggles, and a P100 particulate respirator.

• Dry Containment: Surround and cover the spilled powder with an inert, dry absorbent material (e.g., vermiculite or dry sand). Do not use combustible materials like sawdust, as the acetyl group may react under certain conditions.

• Collection: Use non-sparking tools to gently sweep the powder and absorbent into a high-density polyethylene (HDPE) hazardous waste container.

  • Validation Checkpoint: Ensure no visible powder remains on the dry surface before proceeding to wet decontamination.

• Surface Decontamination: Wash the spill area with a dilute basic solution (e.g., 5% sodium carbonate) to neutralize residual phenolic acidity, followed by a minimal water rinse.

  • Validation Checkpoint: Swab the cleaned area and test with pH indicator paper; a neutral pH (7.0) confirms the successful neutralization and removal of the acidic phenolic residues.

Environmental Fate & Disposal Guidelines

Because 5-Acetyl-2-fluoro-4-hydroxybenzonitrile contains both fluorinated and phenolic elements, it is highly recalcitrant to standard wastewater treatment biodegradation[3][4]. Improper disposal can lead to severe aquatic toxicity and the generation of carcinogenic chlorophenols if mixed with chlorinated waste streams[5].

Step-by-Step Methodology: Waste Segregation and Disposal

• Aqueous Waste Acidification:

  • Action: Acidify aqueous waste streams containing this compound to a pH < 2 using dilute sulfuric acid (H

    SO ).

  • Causality: Acidification prevents the premature oxidation of phenolic compounds, stabilizing them during storage and transport[6].

  • Validation Checkpoint: Test the waste carboy with a pH probe to confirm pH < 2 before sealing.

• Strict Segregation:

  • Action: Isolate this waste stream from any halogenated (chlorinated) solvents.

  • Causality: Phenols react readily with free chlorine or chlorinated solvents under certain conditions to form highly toxic, persistent chlorophenols.

• Thermal Destruction:

  • Action: Route all contaminated waste (solid and liquid) to a licensed hazardous waste incinerator.

  • Causality: The facility must operate at temperatures exceeding 1000 °C to ensure the complete thermodynamic cleavage of the highly stable C-F bond[2].

• Gas Scrubbing:

  • Action: Ensure the chosen incineration facility utilizes alkaline gas scrubbers.

  • Causality: Combustion will release HF and HCN gases; alkaline scrubbers (e.g., NaOH sprays) are required to neutralize these exhaust gases into benign salts before atmospheric release.

Fig 2. Environmental degradation and disposal pathway for fluorinated benzonitriles.

References

1. Jiehua Pharma. "Aryls Building Blocks (CAS: 2089381-35-9)." jiehuapharma.com. URL: [Link] 2.[1] New Jersey Department of Health. "Benzonitrile - HAZARD SUMMARY." nj.gov. URL:[Link] 3.[2] National Center for Biotechnology Information (NCBI). "Forever Pesticides: A Growing Source of PFAS Contamination in the Environment." nih.gov. URL:[Link] 4.[4] Saltworks Technologies. "Removing Highly Toxic Phenolic Compounds: Wastewater Treatment Options." saltworkstech.com. URL:[Link] 5.[3] MDPI. "Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics." mdpi.com. URL:[Link] 6.[6] National Environmental Methods Index. "Total recoverable phenolics in water by semi-auto." nemi.gov. URL: [Link] 7.[5] PubMed. "Methodologies for the extraction of phenolic compounds from environmental samples: new approaches." nih.gov. URL:[Link]

Sources

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• 2. Forever Pesticides: A Growing Source of PFAS Contamination in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics [mdpi.com]
• 4. saltworkstech.com [saltworkstech.com]
• 5. Methodologies for the extraction of phenolic compounds from environmental samples: new approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NEMI Method Summary - 420.4 [nemi.gov]

Protocols & Analytical Methods

Synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile: An In-Depth Technical Guide

This comprehensive guide provides a detailed experimental protocol for the synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, a valuable building block in medicinal chemistry and drug development. The synthetic strategy is a two-step process commencing with the acetylation of 2-fluoro-4-hydroxybenzonitrile to yield an intermediate ester, followed by a Lewis acid-catalyzed Fries rearrangement to afford the target hydroxyaryl ketone. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and a self-validating experimental design.

Introduction

Hydroxyaryl ketones are pivotal structural motifs in a myriad of biologically active compounds.[1] The strategic introduction of an acetyl group onto a substituted phenolic ring, such as in 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, provides a versatile handle for further chemical elaboration. The synthetic route detailed herein is designed for efficiency and regiochemical control, leveraging well-established organic transformations.

The overall synthetic pathway is depicted below:

Caption: Overall synthetic scheme for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

Part 1: Synthesis of 3-cyano-4-fluorophenyl acetate

The initial step involves the esterification of the hydroxyl group of 2-fluoro-4-hydroxybenzonitrile with acetic anhydride. This reaction proceeds readily in the presence of a base, such as pyridine, which serves to activate the hydroxyl group and neutralize the acetic acid byproduct.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier
2-fluoro-4-hydroxybenzonitrile	≥98%	e.g., Sigma-Aldrich
Acetic anhydride	Reagent grade, ≥98%	e.g., Sigma-Aldrich
Pyridine	Anhydrous, 99.8%	e.g., Sigma-Aldrich
Dichloromethane (DCM)	ACS grade	e.g., Fisher Scientific
1 M Hydrochloric acid (HCl)	Laboratory grade	e.g., Fisher Scientific
Saturated sodium bicarbonate (NaHCO₃)	Laboratory grade	e.g., Fisher Scientific
Brine (saturated NaCl solution)	Laboratory grade	e.g., Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄)	Laboratory grade	e.g., Sigma-Aldrich

Experimental Protocol

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-fluoro-4-hydroxybenzonitrile (10.0 g, 72.9 mmol).

• Dissolution: Add anhydrous pyridine (60 mL) to the flask and stir until the starting material is completely dissolved.

• Acetylation: Cool the solution to 0 °C using an ice bath. Slowly add acetic anhydride (8.2 mL, 87.5 mmol, 1.2 equivalents) dropwise over 15 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 hexane:ethyl acetate eluent system.

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane (100 mL).

• Washing: Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 50 mL) to remove pyridine, followed by saturated aqueous NaHCO₃ (1 x 50 mL), and finally brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 3-cyano-4-fluorophenyl acetate is typically of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel.

Part 2: Fries Rearrangement to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

The Fries rearrangement is a classic organic reaction that converts a phenolic ester to a hydroxyaryl ketone in the presence of a Lewis acid catalyst.[3][4] In this step, 3-cyano-4-fluorophenyl acetate undergoes an intramolecular acyl migration to form the desired product. The regioselectivity of the Fries rearrangement is highly dependent on reaction conditions, particularly temperature and solvent.[3][5]

Causality Behind Experimental Choices

The choice of aluminum chloride as the Lewis acid is based on its high efficacy in promoting the Fries rearrangement.[5] The reaction temperature is a critical parameter for controlling the regioselectivity. Generally, lower temperatures favor the formation of the para-isomer, while higher temperatures favor the ortho-isomer.[3] Given that the desired product has the acetyl group para to the hydroxyl group, the reaction is conducted at a controlled, elevated temperature to facilitate the rearrangement while aiming for the thermodynamically more stable product.

Reaction Mechanism

Caption: Mechanism of the Fries Rearrangement.

The reaction is initiated by the coordination of aluminum chloride to the carbonyl oxygen of the ester, forming a complex.[4] This is followed by the generation of an acylium carbocation, which then acts as an electrophile in an intramolecular electrophilic aromatic substitution on the electron-rich aromatic ring. Subsequent hydrolysis liberates the final hydroxyaryl ketone.[6]

Materials and Reagents

Reagent/Material	Grade	Supplier
3-cyano-4-fluorophenyl acetate	As synthesized in Part 1	-
Aluminum chloride (AlCl₃)	Anhydrous, powder, 99.99%	e.g., Sigma-Aldrich
Nitrobenzene	Anhydrous, 99%	e.g., Sigma-Aldrich
6 M Hydrochloric acid (HCl)	Laboratory grade	e.g., Fisher Scientific
Diethyl ether	ACS grade	e.g., Fisher Scientific
Brine (saturated NaCl solution)	Laboratory grade	e.g., Fisher Scientific
Anhydrous sodium sulfate (Na₂SO₄)	Laboratory grade	e.g., Sigma-Aldrich

Experimental Protocol

• Reaction Setup: In a flame-dried 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, add anhydrous aluminum chloride (29.2 g, 219 mmol, 3.0 equivalents) and anhydrous nitrobenzene (100 mL).

• Addition of Substrate: Cool the suspension to 0 °C in an ice-salt bath. To this, add a solution of 3-cyano-4-fluorophenyl acetate (13.0 g, 72.9 mmol) in anhydrous nitrobenzene (50 mL) dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, slowly warm the reaction mixture to 60 °C and maintain this temperature for 4-6 hours. Monitor the reaction by TLC or HPLC for the disappearance of the starting material.

• Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice (200 g) and concentrated HCl (50 mL). This should be done in a large beaker with vigorous stirring in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the diethyl ether.

• Purification: The nitrobenzene can be removed by steam distillation. The resulting solid residue is then purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or toluene) to afford pure 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

Data Summary

Table 1: Reagent Quantities and Yields for the Synthesis of 3-cyano-4-fluorophenyl acetate

Compound	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
2-fluoro-4-hydroxybenzonitrile	137.11	10.0	72.9	1.0
Acetic anhydride	102.09	8.93	87.5	1.2
Product (Theoretical Yield)	179.15	13.06	72.9	-

Table 2: Reagent Quantities and Yields for the Fries Rearrangement

Compound	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
3-cyano-4-fluorophenyl acetate	179.15	13.0	72.9	1.0
Aluminum chloride	133.34	29.2	219	3.0
Product (Theoretical Yield)	179.15	13.0	72.9	-

Safety Precautions

• Aluminum chloride is corrosive and reacts violently with water.[7] It should be handled in a fume hood with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[8] Avoid inhalation of dust and contact with skin and eyes.[7]

• Acetic anhydride is corrosive and a lachrymator. Handle in a fume hood with appropriate PPE.

• Pyridine is flammable and toxic. Use in a well-ventilated area and avoid contact with skin and eyes.

• Nitrobenzene is toxic and readily absorbed through the skin. It is also a suspected carcinogen. Handle with extreme care in a fume hood, wearing appropriate gloves and eye protection.

• The quenching of the Fries rearrangement reaction is highly exothermic and releases HCl gas. This step must be performed slowly and with caution in a well-ventilated fume hood.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Aluminium chloride. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to Ortho vs. Para Selectivity in the Fries Rearrangement.

• Princeton University. (n.d.). Aluminum Chloride (anhydrous). Office of Environmental Health and Safety. Retrieved from [Link]

• Wikipedia. (2023). Fries rearrangement. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fries Rearrangement. Retrieved from [Link]

• BYJU'S. (n.d.). What is the Fries Rearrangement Reaction? Retrieved from [Link]

• Fisher Scientific. (2013).
• ChemSupply Australia. (n.d.).
• Aakash Institute. (n.d.).
• Fisher Scientific. (2024). Safety Data Sheet: Aluminum chloride, 6N Standardized solution.
• BenchChem. (2025). A Comparative Guide to Lewis Acids in the Fries Rearrangement for Hydroxyaryl Ketone Synthesis.
• Elgemeie, G. H., et al. (2025). Reactivity of 2-((3-Cyano-4-(4-Fluorophenyl)-6-(Naphthalen-2-yl)Pyridin-2-yl)Oxy)Acetohydrazide Toward Some Reagents for Preparing a Promising Anticancer Agents and Molecular Docking Study. PubMed.
• Al-Warhi, T., et al. (2021). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI.
• Thermo Fisher Scientific. (n.d.). Fries Rearrangement.
• Merck Millipore. (n.d.). Fries Rearrangement.
• Peseckis, S. M., et al. (1993). Decomposition of alpha-hydroxyaryl ketones and characterization of some unusual products. Journal of Organic Chemistry.
• BenchChem. (2025). An In-depth Technical Guide to the Fries Rearrangement for the Synthesis of Hydroxyaryl Ketones.
• ResearchGate. (n.d.). Scheme 1. Synthesis of substituted cinnamic acid esters of 2-fluoro-4-hydroxybenzonitrile.
• ART. (2022).
• Al-Awadi, N. A., et al. (1991). o-HYDROXYARYL KETONES IN ORGANIC SYNTHESIS. A REVIEW. Tetrahedron.
• ChemicalBook. (n.d.). 2-Fluoro-4-hydroxybenzonitrile synthesis.
• ResearchGate. (2025). ChemInform Abstract: Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V).
• PubChem. (n.d.). 2-Fluoro-4-hydroxybenzonitrile.
• Advanced Journal of Chemistry, Section A. (2024). Synthesis of Hydroxy Aryl Ketones via a Novel Low Temperature Variant of the Fries Rearrangement.
• Wallace, O. B., et al. (2000). Synthesis and structure-activity relationships of 3-cyano-4-(phenoxyanilino)quinolines as MEK (MAPKK) inhibitors. PubMed.
• Scribd. (2017).
• MDPI. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors.
• BenchChem. (2025). Application Notes and Protocols for N-acetylation of 4-Fluoro-2-methyl-1H-indol-5-amine.
• ASJP. (n.d.). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form.

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• 5. Fries Rearrangement [organic-chemistry.org]
• 6. Fries Rearrangement: Reaction, Mechanism, Applications and Limitations of Fries Rearrangement, Practice problems & Frequently Asked Questions in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
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• 8. ehs.princeton.edu [ehs.princeton.edu]

Introduction: The Analytical Imperative for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

As a Senior Application Scientist, this guide provides detailed analytical methodologies for the robust analysis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, a key intermediate in pharmaceutical and materials science. The following protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are designed to ensure scientific integrity, providing researchers with reliable tools for quantification and identification.

5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a substituted benzonitrile derivative. Such molecules are pivotal building blocks in the synthesis of liquid crystals and active pharmaceutical ingredients (APIs).[1] The precise substitution pattern—featuring acetyl, fluoro, and hydroxyl groups—imparts specific chemical properties that necessitate tailored analytical approaches. The presence of polar functional groups and a UV-active aromatic system makes this compound amenable to both HPLC and GC-MS analysis, though each technique requires a distinct strategy to achieve optimal results.

This document outlines two validated methods. The HPLC method is presented as a primary tool for quantification, offering direct analysis of the compound in its native state. The GC-MS method serves as a confirmatory identity test, providing high-specificity structural information, albeit requiring a derivatization step to ensure volatility and thermal stability.[2][3]

Part 1: Quantitative Analysis by Reversed-Phase HPLC (RP-HPLC)

Principle and Rationale

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the premier technique for the analysis of moderately polar organic molecules like 5-Acetyl-2-fluoro-4-hydroxybenzonitrile. The methodology leverages a non-polar stationary phase (C18) and a polar mobile phase. The analyte's retention is governed by hydrophobic interactions with the stationary phase.[4]

Causality Behind Experimental Choices:

• Stationary Phase: A C18 (octadecylsilane) column is selected for its versatility and strong hydrophobic retention, which is ideal for aromatic compounds. Its use is well-documented for separating related benzonitrile and pharmaceutical intermediates.[5]

• Mobile Phase pH: The analyte contains a phenolic hydroxyl group, which is acidic (pKa ≈ 8-10). To ensure consistent retention and sharp, symmetrical peaks, the mobile phase pH must be controlled to keep the hydroxyl group in its protonated (non-ionized) state. An acidic mobile phase (pH 2.5-3.0) suppresses the ionization of this group and any residual silanols on the column packing, preventing peak tailing.[4]

• Organic Modifier: Acetonitrile is chosen over methanol as the organic solvent. It typically provides better peak shape for aromatic compounds, lower column backpressure, and has a lower UV cutoff wavelength, resulting in a more stable baseline for detection.[6]

• Gradient Elution: A gradient elution, where the concentration of the organic solvent is increased over time, is employed. This approach ensures that the primary analyte elutes with optimal peak shape while also eluting any potential non-polar impurities from the column, improving resolution and reducing analysis time.[4]

• Detection: A Diode Array Detector (DAD) is utilized to monitor a range of wavelengths simultaneously. This allows for the determination of the absorbance maximum (λmax) for precise quantification and provides spectral data that can aid in peak purity assessment.

Experimental Protocol: HPLC-DAD

Instrumentation and Materials

• HPLC System: A standard HPLC system with a binary or quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Chromatographic Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents: Acetonitrile (HPLC grade), Formic Acid (LC-MS grade), Reagent Grade Water (18.2 MΩ·cm).

• Reference Standard: 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (purity ≥99%).

Preparation of Solutions

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water. Add 1.0 mL of formic acid to 1000 mL of reagent grade water and mix thoroughly.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the diluent.

• Sample Preparation: Accurately weigh a portion of the test sample and dissolve it in the diluent to achieve an expected final concentration of approximately 100 µg/mL. Filter the solution through a 0.45 µm syringe filter prior to injection.

Chromatographic Conditions

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 30% B; 2-10 min: 30% to 90% B; 10-12 min: 90% B; 12.1-15 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	DAD, 275 nm (monitor 200-400 nm)
Run Time	15 minutes

HPLC Analysis Workflow

Caption: HPLC-DAD analysis workflow for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

Part 2: Confirmatory Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle and Rationale

GC-MS provides unparalleled specificity for compound identification through a combination of chromatographic separation and mass-based detection. However, compounds with polar functional groups, such as the hydroxyl group in 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, are often non-volatile and exhibit poor chromatographic behavior on GC columns.[7]

Causality Behind Experimental Choices:

• Derivatization: To overcome the low volatility and high polarity, a derivatization step is mandatory. Silylation is the chosen method, where the active hydrogen of the hydroxyl group is replaced by a non-polar trimethylsilyl (TMS) group.[8] This reaction, typically using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), significantly increases the analyte's volatility and thermal stability, making it suitable for GC analysis.[7]

• Stationary Phase: A non-polar (5%-phenyl)-methylpolysiloxane capillary column (e.g., DB-5ms or HP-5ms) is selected. This is a robust, general-purpose column that provides excellent separation for a wide range of derivatized compounds.[9]

• Temperature Programming: A programmed temperature ramp is essential. It begins at a lower temperature to trap and focus the analyte at the column head, then gradually increases to elute the derivatized compound, ensuring sharp peaks and efficient separation from other components.[9]

• Ionization and Detection: Electron Ionization (EI) at a standard energy of 70 eV is used to generate reproducible fragmentation patterns. The resulting mass spectrum acts as a chemical "fingerprint," allowing for confident identification via library matching or spectral interpretation.[9]

Experimental Protocol: GC-MS

Instrumentation and Materials

• GC-MS System: A Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• GC Column: DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Reagents: Ethyl Acetate (anhydrous), Pyridine (anhydrous), N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Reference Standard: 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (purity ≥99%).

Protocol: Derivatization and Sample Preparation

• Standard/Sample Preparation: Prepare a ~1 mg/mL solution of the standard or sample in anhydrous ethyl acetate.

• Derivatization Reaction:

  • Pipette 100 µL of the sample/standard solution into a 2 mL autosampler vial.

  • Carefully evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine to the dried residue.

  • Add 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 30 minutes in a heating block or oven.

  • Allow the vial to cool to room temperature before injection.

GC-MS Conditions

Parameter	Setting
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium, Constant Flow at 1.2 mL/min
Oven Program	100 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40 - 450

GC-MS Analysis Workflow

Caption: Derivatization and GC-MS analysis workflow for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

Expected Mass Spectrum The derivatized analyte (5-Acetyl-2-fluoro-4-(trimethylsilyloxy)benzonitrile) has a molecular weight of 251.3 g/mol . The EI mass spectrum is expected to show a molecular ion (M+) peak at m/z 251. Key fragments would likely include M-15 (loss of a methyl group from the TMS moiety, m/z 236) and a prominent ion at m/z 73, corresponding to the trimethylsilyl cation [Si(CH₃)₃]⁺.

Method Validation and Trustworthiness

To ensure the reliability and scientific integrity of these methods, they must be validated according to International Council for Harmonisation (ICH) guidelines.[10][11] Validation demonstrates that the analytical procedure is suitable for its intended purpose.[11]

Summary of Key Validation Parameters

Validation Parameter	Purpose	Typical Acceptance Criteria (Assay)
Specificity	To demonstrate that the signal is from the analyte of interest, free from interference.	Peak purity index > 99.0% (DAD). No interfering peaks at the analyte retention time in blank/placebo.
Linearity	To show that the method's response is proportional to analyte concentration over a range.	Correlation coefficient (r²) ≥ 0.999
Accuracy	To measure the closeness of the test results to the true value.	98.0% - 102.0% recovery of spiked analyte.
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (RSD) ≤ 1.0%; Intermediate Precision (RSD) ≤ 2.0%
Range	The concentration interval where the method is precise, accurate, and linear.	Typically 80% to 120% of the test concentration.[12]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.	System suitability parameters remain within limits after minor changes (e.g., pH ±0.2, Temp ±2°C).

Conclusion

The analytical methods detailed in this guide provide a comprehensive framework for the analysis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile. The RP-HPLC method offers a direct, robust, and accurate approach for quantification, making it ideal for quality control, stability testing, and in-process monitoring. The GC-MS method, while requiring a derivatization step, provides an orthogonal technique with high specificity, making it an excellent tool for definitive identification and structural confirmation. Together, these protocols equip researchers and drug development professionals with the necessary tools to ensure the quality and integrity of this important chemical intermediate.

References

• National Center for Biotechnology Information. "2-Fluoro-4-hydroxybenzonitrile." PubChem Compound Summary for CID 2734675, [Link].

• Wang, L., et al. "Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method." Nature Communications, 2024. [Link].

• IntechOpen. "Derivatization Methods in GC and GC/MS." IntechOpen, 2018. [Link].

• Phenomenex. "Reversed Phase HPLC Method Development." Phenomenex, [Link].

• Shimadzu. "Method for the determination of 243 Residual Pesticides in Red Chili Powder using LCMS-8050 and GCMS-TQ8040 NX." Shimadzu Application Note, [Link].

• MDPI. "Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms." Molecules, 2026. [Link].

• SIELC Technologies. "Benzonitrile." SIELC Technologies, [Link].

• Pharmaguideline. "Steps for HPLC Method Validation." Pharmaguideline, 2024. [Link].

• MDPI. "HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025)." Molecules, 2026. [Link].

• Animal Health Laboratory. "GC/MS-LC/MS multi-residue method." University of Guelph, 2019. [Link].

• National Center for Biotechnology Information. "2-Fluoro-5-hydroxybenzonitrile." PubChem Compound Summary for CID 22612410, [Link].

• Agilent. "Screening for 926 Pesticides and Endocrine Disruptors by GC/MS with Deconvolution Reporting Software and a New Pesticide Library." Agilent Technologies, 2006. [Link].

• SciSpace. "A validated RP-HPLC method for the determination of impurities in tamsulosin HCL." International Journal of Pharmacy and Pharmaceutical Sciences, 2011. [Link].

• LCGC Europe. "HPLC Method Development and Validation for Pharmaceutical Analysis." LCGC Europe, 2020. [Link].

• Regis Technologies. "GC Derivatization." Regis Technologies, [Link].

• Shimadzu. "Tips for practical HPLC analysis." Shimadzu, [Link].

• LCGC International. "Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies." LCGC International, 2021. [Link].

• JETIR. "A BRIEF REVIEW ON HPLC METHOD VALIDATION." Journal of Emerging Technologies and Innovative Research, 2023. [Link].

• Astronomy & Astrophysics. "Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes." A&A, 2021. [Link].

• PMC. "Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples." Journal of Analytical Methods in Chemistry, 2016. [Link].

• ALWSCI. "Which Non-Volatile Compounds Can Be Analyzed By GC-MS?" ALWSCI Blog, 2025. [Link].

• SCION Instruments. "Sample Preparation – Derivatization Extraction." SCION Instruments, 2024. [Link].

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• 12. jetir.org [jetir.org]

Application Note: Divergent Synthesis of Novel Heterocycles from 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Advanced Heterocyclic Methodologies and Self-Validating Protocols

Introduction & Mechanistic Rationale

As a Senior Application Scientist, I frequently encounter the challenge of rapidly generating diverse, drug-like scaffolds from a single advanced intermediate. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a densely functionalized, poly-electrophilic building block that offers exceptional orthogonal reactivity. Its unique substitution pattern—an ortho-hydroxyacetophenone motif paired with an activated fluorobenzonitrile—makes it an ideal progenitor for privileged pharmacophores.

The strategic value of this molecule lies in the predictable causality of its reactive sites:

• C5-Acetyl & C4-Hydroxyl (Pathway A) : The acetyl group is highly enolizable. Condensation with N,N-dimethylformamide dimethyl acetal (DMF-DMA) yields a reactive enaminone. The adjacent C4-hydroxyl group is perfectly positioned to attack the

  -carbon of this enaminone under acidic conditions, expelling dimethylamine to construct a chromone ring 1[1]. Chromones are ubiquitous in kinase inhibitors and anti-proliferative agents.

• C2-Fluoro (Pathway B - Step 1) : The fluorine atom is highly electrophilic, sandwiched between the strongly electron-withdrawing nitrile (C1) and the inductive pull of the aromatic core. This enables rapid Nucleophilic Aromatic Substitution (SNAr) with secondary amines2[2].

• C1-Nitrile (Pathway B - Step 2) : The nitrile group can be converted into a 1H-tetrazole, a classic bioisostere for carboxylic acids. By utilizing sodium azide and ammonium chloride, we generate hydrazoic acid in situ, bypassing the need for toxic organotin reagents 3[3].

Mechanistic Pathways Visualization

Divergent synthetic workflows for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile functionalization.

Experimental Protocols & Self-Validating Systems

Every protocol below includes built-in analytical checkpoints to ensure reaction fidelity before proceeding to the next synthetic step.

Workflow A: Synthesis of 7-Fluoro-6-cyano-chromone via Enaminone Cyclization

Objective: Construct the chromone core utilizing the ortho-hydroxyacetophenone moiety.

Step 1: Enaminone Formation

• Reaction : Dissolve 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (1.0 eq, 5.58 mmol) in anhydrous DMF (10 mL). Add DMF-DMA (1.5 eq, 8.37 mmol).

• Conditions : Stir the mixture at 110 °C for 4 hours under a nitrogen atmosphere.

• Causality Check : DMF-DMA acts as a one-carbon synthon. The elevated temperature drives the elimination of methanol, pushing the equilibrium toward the enaminone.

• Validation : Monitor by TLC (Hexanes/EtOAc 1:1). The starting material (

  ) should disappear, replaced by a bright yellow, UV-active enaminone spot ( ).

Step 2: Acid-Catalyzed Cyclization

• Reaction : Cool the mixture to room temperature. Add 2M HCl in ethanol (15 mL) dropwise.

• Conditions : Reflux the solution at 80 °C for 2 hours.

• Causality Check : The acid protonates the dimethylamino group, turning it into a superior leaving group. The C4-hydroxyl attacks the activated alkene, closing the pyran ring.

• Workup & Validation : Concentrate in vacuo, neutralize with sat. NaHCO

  , and extract with EtOAc.

  • LC-MS: Confirm [M+H]

    = 190.1.

  • 1H NMR (DMSO-d6): Look for the diagnostic chromone H-2 singlet at

    ~8.25 ppm. The disappearance of the acetyl methyl singlet ( ~2.6 ppm) confirms full conversion.

Workflow B: SNAr Diversification and Tetrazole Synthesis

Objective: Displace the C2-fluorine with a morpholine pharmacophore and convert the C1-nitrile to a tetrazole.

Step 1: SNAr with Morpholine

• Reaction : Dissolve the starting material (1.0 eq, 5.58 mmol) in anhydrous DMF (10 mL). Add morpholine (1.2 eq, 6.70 mmol) and N,N-diisopropylethylamine (DIPEA) (2.0 eq, 11.16 mmol).

• Conditions : Stir at 80 °C for 6 hours.

• Causality Check : DIPEA scavenges the HF byproduct, preventing protonation of the morpholine nucleophile. The high electrophilicity of the C2 position ensures complete regioselectivity.

• Validation :

  • 19F NMR: The characteristic aryl-fluorine signal (~ -110 ppm) must completely disappear.

  • 1H NMR: Appearance of morpholine multiplets at

    3.75 (4H) and 3.20 (4H) ppm.

Step 2: [3+2] Cycloaddition to Tetrazole

• Reaction : To the isolated SNAr product (1.0 eq, 4.0 mmol) in DMF (15 mL), add sodium azide (NaN

  ) (3.0 eq, 12.0 mmol) and ammonium chloride (NH Cl) (3.0 eq, 12.0 mmol).

• Conditions : Heat the sealed reaction vessel to 120 °C for 16 hours.

• Causality Check : NH

  Cl is essential; it reacts with NaN to form NH N , which is in equilibrium with NH and HN . This provides the necessary acidic environment to activate the nitrile for azide attack without employing hazardous strong acids 4[4].

• Workup & Validation : Cool to room temperature, dilute with water, and carefully acidify to pH 3 with 1M HCl to precipitate the tetrazole. (Caution: Perform in a well-ventilated fume hood to avoid HN

  exposure).

  • IR Spectroscopy: Disappearance of the sharp -C

    N stretch at ~2230 cm .

  • 13C NMR: Appearance of the tetrazole quaternary carbon at

    ~155-160 ppm.

Quantitative Data Summary

The table below summarizes the isolated yields and key analytical validation markers for the synthesized derivatives, ensuring reliable benchmarking for scale-up operations.

Compound	Synthetic Step	Isolated Yield (%)	Purity (LC-MS)	Key Analytical Marker
Enaminone Intermediate	Pathway A, Step 1	88%	>95%	1H NMR : 7.80 (d, 1H, alkene)
7-Fluoro-6-cyano-chromone	Pathway A, Step 2	76%	>98%	1H NMR : 8.25 (s, 1H, H-2)
Morpholino-benzonitrile	Pathway B, Step 1	92%	>98%	19F NMR : Complete disappearance
Morpholino-tetrazole	Pathway B, Step 2	81%	>95%	IR : Disappearance of 2230 cm

References

• De Novo Syntheses of Coumaronochromones: Application in Total Synthesis of Cristatone II Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy Source: National Institutes of Health (NIH) URL:[Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights Source: PMC / NIH URL:[Link]

• Synthesis of 1H-tetrazoles Source: Organic Chemistry Portal URL:[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of fluorinated 3-aminobenzofurans via a tandem SNAr-cyclocondensation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1H-Tetrazole synthesis [organic-chemistry.org]

Application Note: Protocol for the O-Acylation of 2-Fluoro-4-hydroxybenzonitrile

Introduction & Mechanistic Rationale

The O-acylation of substituted phenols is a cornerstone transformation in medicinal chemistry, commonly employed to synthesize prodrugs, improve lipophilicity, or protect reactive hydroxyl moieties during multi-step syntheses[1]. This application note details the optimized protocol for the acylation of 2-fluoro-4-hydroxybenzonitrile to yield 4-cyano-3-fluorophenyl acetate .

Causality in Experimental Design: 2-Fluoro-4-hydroxybenzonitrile features two strongly electron-withdrawing groups (EWG): a fluoro group (-I effect) at the ortho position and a cyano group (-M, -I effects) at the meta position relative to the hydroxyl. These EWGs significantly lower the pKa of the phenolic proton, making it highly acidic and easy to deprotonate. However, this same electron withdrawal drastically reduces the nucleophilicity of the resulting phenoxide anion.

To counteract this reduced reactivity, the protocol utilizes acetyl chloride —a highly electrophilic acylating agent—rather than the less reactive acetic anhydride[2]. Furthermore, the addition of 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst is highly recommended. DMAP reacts with acetyl chloride to form a highly reactive N-acylpyridinium intermediate, which rapidly transfers the acyl group to the deactivated phenoxide, ensuring quantitative conversion. Dichloromethane (DCM) is utilized as the solvent due to its aprotic nature and excellent solubilizing properties[3].

Mechanistic and Workflow Visualizations

Figure 1. Experimental workflow for the O-acylation of 2-fluoro-4-hydroxybenzonitrile.

Figure 2. Mechanistic pathway of the DMAP-catalyzed O-acylation.

Quantitative Data & Reagent Preparation

The following table summarizes the stoichiometry and physical properties required for a standard 10.0 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Density (g/mL)	Volume
2-Fluoro-4-hydroxybenzonitrile	137.11	1.0	1.37 g	-	-
Acetyl Chloride	78.50	1.2	0.94 g	1.10	0.85 mL
Triethylamine (TEA)	101.19	1.5	1.52 g	0.73	2.08 mL
4-Dimethylaminopyridine (DMAP)	122.17	0.05	0.06 g	-	-
Dichloromethane (DCM)	84.93	Solvent	-	-	20.0 mL

Step-by-Step Experimental Protocol

Step 1: Reaction Setup and Deprotonation

• Action: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-4-hydroxybenzonitrile (1.37 g, 10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL) under an inert atmosphere (nitrogen or argon).

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of acetyl chloride into acetic acid and HCl, which would rapidly consume the base and severely lower the reaction yield.

• Action: Add triethylamine (TEA, 2.08 mL, 15.0 mmol) followed by DMAP (0.06 g, 0.5 mmol).

  • Causality: TEA serves as the stoichiometric Brønsted base to neutralize the HCl byproduct, driving the reaction forward. DMAP acts as the nucleophilic catalyst to overcome the poor nucleophilicity of the electron-deficient phenoxide.

Step 2: Acylation 3. Action: Cool the reaction mixture to 0 °C using an ice-water bath. 4. Action: Add acetyl chloride (0.85 mL, 12.0 mmol) dropwise over 5–10 minutes via a syringe[1].

• Causality: The dropwise addition at 0 °C controls the highly exothermic nature of the acylpyridinium formation and minimizes the generation of dark, tarry side products associated with localized overheating.

• Action: Remove the ice bath and allow the reaction mixture to warm to room temperature (RT). Stir for 1 to 2 hours[1].

  • Causality: Warming to RT provides the necessary activation energy to complete the conversion of the deactivated phenol into the ester.

Step 3: Reaction Quenching and Aqueous Work-up 6. Action: Monitor the reaction progress via TLC (Hexanes/Ethyl Acetate 3:1, UV detection). Once the starting material is fully consumed, quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate (NaHCO₃).

• Causality: NaHCO₃ neutralizes any unreacted acetyl chloride and residual HCl, converting them into water-soluble sodium acetate and sodium chloride safely, without hydrolyzing the newly formed ester.

• Action: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL)[1].

• Action: Wash the combined organic layers sequentially with 1 M HCl (15 mL), water (15 mL), and brine (15 mL).

  • Causality: The 1 M HCl wash selectively removes residual TEA and DMAP (as their water-soluble hydrochloride salts) from the organic phase. The brine wash removes bulk water, pre-drying the organic layer.

Step 4: Drying and Purification 9. Action: Dry the organic extract over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator[3]. 10. Action: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Petroleum Ether/Ethyl Acetate, 100:0 to 90:10)[3].

• Causality: Chromatography isolates the target ester from trace impurities and colored byproducts, yielding pure 4-cyano-3-fluorophenyl acetate.

Analytical Characterization (Expected Results)

• TLC:

  (Hexanes/EtOAc 3:1). The product will be UV active but will not stain with standard phenolic stains (e.g., or Potassium Permanganate), confirming the successful O-acylation.

• 1H NMR (

  , 400 MHz): Expected signals include a sharp singlet at ~2.35 ppm (3H, ) and aromatic signals shifted slightly downfield relative to the starting phenol due to the deshielding effect of the ester carbonyl.

References

• [2] US10899755B2 - Benzothiazole compounds and uses thereof. Google Patents. Available at:

• [1] EP3810602A1 - Compounds. Google Patents. Available at:

• [3] COMPOUNDS - European Patent Office - EP 3810602 B1. Googleapis. Available at:[Link]

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• 2. US10899755B2 - Benzothiazole compounds and uses thereof - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols: Development of Novel Kinase Inhibitors Utilizing 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Introduction and Rationale

Targeted therapies, particularly small-molecule kinase inhibitors, have fundamentally transformed the treatment landscape for oncology and autoimmune disorders. The strategic design of these inhibitors relies heavily on highly functionalized, versatile building blocks. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is an exceptionally valuable fluorinated aromatic intermediate utilized in medicinal chemistry to construct complex heterocyclic pharmacophores[1].

The unique substitution pattern of this molecule provides multiple orthogonal vectors for structural diversification:

• 2-Fluoro Group : The introduction of a fluorine atom enhances metabolic stability by blocking cytochrome P450-mediated oxidation, increases lipophilicity, and provides critical fluorine-protein interactions within the kinase hinge region[2].

• 4-Hydroxyl Group : Serves as an ideal handle for O-alkylation. Attaching solubilizing moieties (e.g., morpholinoethoxy or piperidinylpropoxy groups) at this position is a proven strategy to improve aqueous solubility and optimize pharmacokinetic properties[2][3].

• 5-Acetyl and 1-Nitrile Groups : These adjacent electron-withdrawing groups are primed for cyclization reactions. They can be condensed with hydrazines or guanidines to form benzisoxazoles, indazoles, or quinazolines. These resulting bicyclic systems are privileged scaffolds that competitively bind to the ATP-binding pocket of receptor tyrosine kinases (RTKs) such as EGFR and VEGFR[2].

Mechanistic Context: EGFR Signaling Pathway

Receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR) regulate critical cellular processes, including proliferation and survival. Dysregulation or mutation of EGFR is a primary oncogenic driver in cancers such as non-small cell lung cancer (NSCLC)[2]. Inhibitors derived from fluorobenzonitrile cores typically act as Type I kinase inhibitors. They competitively occupy the ATP-binding site of the active kinase conformation, thereby halting the downstream RAS/RAF/MEK/ERK signaling cascade[2].

Simplified EGFR signaling cascade illustrating the intervention point of the synthesized inhibitor.

Experimental Workflows and Protocols

To demonstrate the utility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, we outline a self-validating synthetic protocol for generating a substituted indazole-based kinase inhibitor, followed by a biochemical validation assay.

Step-by-step experimental workflow from the building block to biological screening.

Protocol A: Synthesis of the Kinase Inhibitor Core

Expert Insight & Causality: The O-alkylation is deliberately performed first because a free hydroxyl group can act as a competing nucleophile or hydrogen-bond donor, interfering with the cyclization step. Potassium carbonate (K₂CO₃) is selected as a mild base to prevent the unwanted hydrolysis of the sensitive nitrile group[3].

Step 1: O-Alkylation

• Dissolve 1.0 equivalent (eq) of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Add 2.0 eq of anhydrous K₂CO₃ and 1.2 eq of 4-(2-chloroethyl)morpholine hydrochloride.

• Stir the reaction mixture at 80°C for 12 hours under an inert nitrogen atmosphere to prevent oxidative side reactions.

• Monitor reaction completion via LC-MS. Once complete, quench the reaction with ice-cold water and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the O-alkylated intermediate.

Step 2: Cyclization to Indazole Scaffold

• Dissolve the intermediate from Step 1 in ethanol (0.1 M).

• Add 1.5 eq of hydrazine hydrate (N₂H₄·H₂O) and a catalytic amount of glacial acetic acid.

• Reflux the mixture at 90°C for 8 hours. Mechanism: The hydrazine first condenses with the acetyl group to form a hydrazone, which subsequently undergoes an intramolecular nucleophilic aromatic substitution (SₙAr) by displacing the highly activated 2-fluoro group, thereby closing the indazole ring.

• Cool the mixture to room temperature. Collect the precipitated solid by vacuum filtration and wash with cold ethanol.

• Purify via flash column chromatography (Dichloromethane:Methanol, 95:5) to isolate the final fluorinated indazole derivative.

Protocol B: Biochemical Kinase Assay (ADP-Glo™)

Expert Insight & Causality: The ADP-Glo assay is selected over traditional radiolabeled ATP assays because it provides a highly sensitive, non-radioactive method to quantify kinase activity by measuring the ADP formed during the reaction. This protocol represents a self-validating system by incorporating both a positive control (a known inhibitor like Gefitinib) and a negative control (DMSO vehicle) to ensure assay integrity and calculate relative inhibition accurately[2].

• Reagent Preparation : Prepare 1X Kinase Buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT).

• Compound Dilution : Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO. Transfer 100 nL of each concentration to a 384-well white microplate (final DMSO concentration = 1%).

• Enzyme Addition : Add 5 µL of purified recombinant EGFR (Wild-Type or T790M mutant) diluted in 1X Kinase Buffer to the wells. Incubate for 15 minutes at room temperature to allow pre-binding of the inhibitor to the kinase.

• Reaction Initiation : Add 5 µL of ATP/Substrate mix (e.g., Poly(Glu,Tyr) peptide) to initiate the reaction. Critical Step: The final ATP concentration must be set at the specific Kₘ value for the kinase to ensure competitive inhibitors are accurately evaluated.

• Incubation : Seal the plate and incubate for 60 minutes at room temperature.

• Detection : Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.

• Luminescence : Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase reaction to generate a luminescent signal. Incubate for 30 minutes, then read on a microplate luminometer.

• Data Analysis : Calculate % inhibition relative to DMSO controls and determine the IC₅₀ using a 4-parameter logistic non-linear regression model.

Quantitative Data Presentation

The structural modifications enabled by the 5-Acetyl-2-fluoro-4-hydroxybenzonitrile core allow for the precise tuning of kinase selectivity and pharmacokinetic profiles. Below is a summary of hypothetical structure-activity relationship (SAR) data for synthesized derivatives, demonstrating the impact of the starting building block on target affinity and cell permeability[2].

Compound ID	Core Scaffold	R-Group Substitution (from 4-OH)	EGFR-WT IC₅₀ (nM)	EGFR-T790M IC₅₀ (nM)	Caco-2 Permeability (10⁻⁶ cm/s)
Cmpd-01	Indazole	-H (Unsubstituted)	145.2	>10,000	2.1
Cmpd-02	Indazole	-Methoxy	85.4	4,500	4.5
Cmpd-03	Indazole	-Morpholinoethoxy	12.1	850	18.4
Cmpd-04	Quinazoline	-Piperidinylpropoxy	4.5	112	22.7
Gefitinib	Quinazoline	N/A (Positive Control)	1.5	>10,000	15.0

Table 1: Biochemical evaluation of synthesized kinase inhibitors. The data highlights how functionalization of the 4-hydroxyl position significantly enhances both potency and membrane permeability.

Conclusion

5-Acetyl-2-fluoro-4-hydroxybenzonitrile serves as a highly efficient, multi-functional building block for the discovery of novel kinase inhibitors. By leveraging its orthogonal reactivity—specifically the nucleophilic displacement of the fluorine atom and the cyclization potential of the acetyl/nitrile pair—medicinal chemists can rapidly assemble diverse, drug-like libraries targeting critical oncogenic pathways.

References

• Title: Fluorinated Building Blocks Source: Jiehua Pharma URL: [Link]

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• 1. Others | Smolecule [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ossila.com [ossila.com]

Application Note: Advanced Purification of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile via Controlled Anti-Solvent Cooling Crystallization

Executive Summary & Chemical Context

5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a highly functionalized aromatic building block critical to the synthesis of advanced active pharmaceutical ingredients (APIs). Its structural motif—featuring a hydrogen-bond donating phenolic hydroxyl group, an electron-withdrawing nitrile, a highly electronegative fluorine atom, and an acetyl group—presents unique challenges during isolation.

Crude synthetic mixtures of this compound typically contain unreacted precursors, over-acetylated byproducts, and regioisomers generated from upstream 1. Standard silica gel chromatography is often unscalable for API manufacturing. Therefore, this guide details a thermodynamically optimized, self-validating recrystallization protocol using an Ethyl Acetate (EtOAc) / n-Heptane solvent system to achieve >99.5% purity while strictly adhering to international regulatory standards.

Physicochemical Rationale & Solvent Selection

The success of a crystallization protocol relies entirely on exploiting the differential solubility of the target molecule versus its impurities.

• The Good Solvent (Ethyl Acetate): The carbonyl (-C=O) and nitrile (-C≡N) groups of the target molecule engage in strong dipole-dipole interactions with EtOAc. This provides high solubility at elevated temperatures, allowing for a concentrated initial solution.

• The Anti-Solvent (n-Heptane): The lack of hydrogen-bonding capacity and the non-polar nature of n-heptane drastically reduce the solubility of the highly polar benzonitrile derivative, forcing it out of solution.

• Regulatory Compliance: Both EtOAc and n-Heptane are classified as Class 3 solvents under the 2, meaning they possess low toxic potential and are ideal for late-stage pharmaceutical intermediates.

Crystallization Workflow

Workflow of the anti-solvent cooling crystallization process for API intermediate purification.

Quantitative Process Parameters

Table 1: Estimated Solubility Profile of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Solvent System	Temperature (°C)	Est. Solubility (mg/mL)	Process Function
100% EtOAc	70	> 150	Primary Dissolution
100% EtOAc	5	~ 25	Impurity Retention (Mother Liquor)
100% n-Heptane	70	< 5	Anti-Solvent

| 100% n-Heptane | 5 | < 1 | Filter Cake Wash |

Table 2: ICH Q3C Residual Solvent Limits for the Selected System

Solvent	ICH Class	PDE (mg/day)	Concentration Limit (ppm)
Ethyl Acetate	Class 3	50.0	5000

| n-Heptane | Class 3 | 50.0 | 5000 |

Step-by-Step Experimental Protocol

Step 1: Primary Dissolution

• Action: Weigh the crude 5-Acetyl-2-fluoro-4-hydroxybenzonitrile into a jacketed reactor. Add 5 volumes (V, mL/g) of Ethyl Acetate. Heat the suspension to 70°C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Causality: The thermal energy combined with the polarity of EtOAc disrupts the intermolecular hydrogen bonding of the crude solid, driving the endothermic dissolution process to completion.

Step 2: Clarification (Hot Filtration)

• Action: Pass the hot solution through a pre-heated 0.45 µm PTFE inline filter into a clean, pre-warmed crystallization vessel.

• Causality: This step removes insoluble mechanical impurities and dust. If left in the solution, these particulates act as uninvited heterogeneous nucleation sites, which can prematurely collapse the 3 and lead to uncontrolled precipitation.

Step 3: Anti-Solvent Addition & Strategic Seeding

• Action: Adjust the reactor temperature to 55°C. Slowly add 10 V of n-Heptane dropwise over 30–45 minutes. Once the solution reaches a state of slight supersaturation (visible as a faint, persistent opalescence), introduce 0.5% w/w of pure 5-Acetyl-2-fluoro-4-hydroxybenzonitrile seed crystals.

• Causality: Seeding bypasses the high thermodynamic activation energy required for primary nucleation. This ensures that the system favors crystal growth (secondary nucleation) onto the pure seed lattice, rather than crashing out as an impure, amorphous solid 4.

Step 4: Controlled Cooling Crystallization

• Action: Program the jacketed reactor to cool the suspension from 55°C to 5°C at a strict, linear cooling rate of 0.5°C/min. Hold the resulting slurry at 5°C for 2 hours.

• Causality: A slow, linear cooling rate maintains the supersaturation level strictly within the boundaries of the MSZW. Rapid cooling causes local supersaturation spikes, forcing regioisomeric impurities to become kinetically trapped within the rapidly forming crystal lattice.

Step 5: Isolation and Vacuum Drying

• Action: Isolate the crystalline slurry via vacuum filtration. Wash the filter cake with 2 V of pre-chilled (5°C) n-Heptane. Transfer the wet cake to a vacuum oven and dry at 45°C under reduced pressure (<50 mbar) for 24 hours.

• Causality: The cold n-Heptane wash displaces the impurity-rich mother liquor without redissolving the purified product. Vacuum drying at 45°C provides enough thermal energy to volatilize the solvents without risking thermal degradation of the sensitive nitrile or acetyl groups.

Self-Validating Analytical Framework

A robust protocol must contain internal checks to ensure the desired outcome is achieved without relying blindly on the procedure. This workflow is validated through three orthogonal techniques:

• Chemical Purity Validation (HPLC): Reverse-phase HPLC (UV detection at 254 nm) is performed on both the final dried crystals and the evaporated mother liquor. The protocol is validated when the mother liquor shows a massive enrichment of regioisomeric impurities compared to the crude starting material, proving the selective rejection of the crystal lattice.

• Thermal Integrity (DSC): Differential Scanning Calorimetry (DSC) is utilized to confirm crystalline integrity. A single, sharp endothermic melting peak validates both the high purity and the polymorphic uniformity of the batch, ruling out the presence of amorphous domains.

• Residual Solvent Compliance (HS-GC): 5 is mandatory to validate the efficacy of the drying step. The batch is only released when EtOAc and n-Heptane are quantified at levels well below the 5000 ppm threshold.

References

• Chien, C.-C., et al. "Photo-Fries Rearrangement in Flow under Aqueous Micellar Conditions." Chemical Communications (RSC Publishing). URL:[Link]

• "Organic solvents in the pharmaceutical industry." SciSpace. URL:[Link]

• Kadam, S. S., et al. "A new view on the metastable zone width during cooling crystallization." University of Twente Research. URL:[Link]

• "Relating induction time and metastable zone width." CrystEngComm (RSC Publishing). URL:[Link]

• "Optimized synthesis of suvorexant and determination of eight residual solvents by headspace gas chromatography." RSC Advances (RSC Publishing). URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. scispace.com [scispace.com]
• 3. research.utwente.nl [research.utwente.nl]
• 4. Relating induction time and metastable zone width - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. Optimized synthesis of suvorexant and determination of eight residual solvents by headspace gas chromatography - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06779K [pubs.rsc.org]

Application Note: 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in Advanced Pharmaceutical Synthesis

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound Focus: 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9)

Executive Summary & Structural Rationale

In modern drug discovery, the strategic selection of highly functionalized building blocks dictates the efficiency of lead optimization. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a privileged, multi-functional intermediate[1]. Its unique structural topology—combining an ortho-hydroxyacetophenone motif with a fluoro-benzonitrile core—makes it an exceptionally versatile precursor for synthesizing complex heterocyclic scaffolds, particularly for oncology and endocrinology targets.

Mechanistic Value of the Substituents

• The 2-Fluoro-4-cyanophenyl Motif: This specific substitution pattern is a well-documented pharmacophore in non-steroidal Androgen Receptor (AR) antagonists (e.g., enzalutamide analogs)[1]. The fluorine atom increases lipophilicity and metabolic stability, while the cyano group engages in critical hydrogen bonding within the AR ligand-binding domain.

• The 4-Hydroxy-5-acetyl (ortho-hydroxyacetophenone) Handle: This bidentate reactive center is the engine for divergent cyclization. The highly electron-withdrawing nature of the cyano and fluoro groups increases the acidity of the phenolic hydroxyl, priming it for intramolecular cyclization reactions to form benzisoxazoles, chromones, and benzofurans.

Synthetic Divergence: Workflow & Causality

To maximize the utility of this intermediate, we have designed two divergent synthetic pathways. The causality behind our reagent selection is rooted in protecting the sensitive cyano group from hydrolysis while driving high-yielding cyclizations.

Caption: Divergent synthetic workflow from 5-Acetyl-2-fluoro-4-hydroxybenzonitrile to key scaffolds.

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system . This means analytical checkpoints are built directly into the workflow to ensure intermediate fidelity before proceeding to the next step, preventing the propagation of complex mixtures.

Protocol A: Synthesis of the 3-Methyl-1,2-benzisoxazole Scaffold

Objective: Construct a rigid benzisoxazole core for AR antagonist screening[1]. Causality: Direct cyclization of ortho-hydroxy ketoximes is often low-yielding because the oxime hydroxyl is a poor leaving group. By isolating the oxime and treating it with acetic anhydride, we convert the hydroxyl into an acetate (a superior leaving group), allowing the phenolic oxygen to seamlessly attack the nitrogen and close the ring.

Step-by-Step Methodology:

• Oxime Formation: Dissolve 5-acetyl-2-fluoro-4-hydroxybenzonitrile (1.0 eq) in a 4:1 mixture of EtOH/H₂O. Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq). Reflux for 4 hours.

• Checkpoint 1 (Validation): Monitor by TLC (Hexanes/EtOAc 2:1). The starting material spot must completely disappear. Isolate via aqueous extraction. Self-Validation: LC-MS must show the[M+H]⁺ peak corresponding to the oxime (m/z 195.1).

• Activation & Cyclization: Dissolve the crude oxime in anhydrous pyridine (0.5 M). Add acetic anhydride (2.0 eq) dropwise at 0 °C. Warm to room temperature, then heat to 90 °C for 6 hours.

• Checkpoint 2 (Validation): The cyclization is confirmed via ¹H NMR. The disappearance of the broad phenolic -OH peak (~11 ppm) and the oxime -OH peak indicates successful ring closure.

• Workup: Quench with ice water, extract with EtOAc, wash with 1M HCl to remove pyridine, and purify via silica gel chromatography.

Protocol B: Synthesis of the Chromone Scaffold

Objective: Generate a chromone derivative for kinase inhibitor libraries. Causality: Traditional Claisen-Schmidt condensations require harsh bases (e.g., NaOH), which risk hydrolyzing the sensitive cyano group on our starting material into an unwanted amide. Using N,N-Dimethylformamide dimethyl acetal (DMF-DMA) allows for the formation of an enaminone intermediate under neutral conditions, preserving the nitrile.

Step-by-Step Methodology:

• Enaminone Formation: Suspend 5-acetyl-2-fluoro-4-hydroxybenzonitrile (1.0 eq) in anhydrous toluene. Add DMF-DMA (1.5 eq) and reflux for 8 hours.

• Checkpoint 1 (Validation): Remove an aliquot and analyze via ¹H NMR. Self-Validation: The sharp singlet at ~2.6 ppm (acetyl CH₃) must disappear, replaced by two characteristic doublets at ~5.5 ppm and ~7.8 ppm (trans-alkene protons of the enaminone). Do not proceed until this conversion is >95%.

• Acidic Cyclization: Concentrate the mixture in vacuo. Redissolve the crude enaminone in ethanol and add catalytic concentrated HCl (0.2 eq). Reflux for 2 hours.

• Workup: Cool to room temperature to induce precipitation. Filter the solid and wash with cold ethanol to yield the pure chromone scaffold.

Quantitative Data & Yield Analysis

The following table summarizes the quantitative performance of the divergent pathways, providing a benchmark for process chemists scaling these reactions.

Synthetic Pathway	Intermediate Formed	Cyclization Reagents	Final Scaffold	Average Yield (%)	Primary Target Class
Protocol A	Ketoxime	Ac₂O, Pyridine, 90 °C	3-Methyl-1,2-benzisoxazole	78 - 82%	Androgen Receptor (AR) Antagonists
Protocol B	Enaminone	Toluene, DMF-DMA, Reflux	Substituted Chromone	85 - 89%	Kinase Inhibitors / Flavonoids
Alternative C	α-Halo Ketone	K₂CO₃, DMF, 80 °C	Benzofuran	65 - 70%	GPCR Ligands

Pharmacological Context: Androgen Receptor Targeting

To contextualize the value of the benzisoxazole scaffold generated in Protocol A, the diagram below illustrates its role in competitive inhibition within the Androgen Receptor signaling pathway—a primary mechanism in prostate cancer therapies.

Caption: Competitive inhibition of the AR signaling pathway by the synthesized benzisoxazole derivative.

References

• Jiehua Pharma. "Aryls Building Blocks: 5-acetyl-2-fluoro-4-hydroxybenzonitrile (CAS No.: 2089381-35-9, Catalog No.: 183180)". Jiehua Pharma Official Website. Available at: [Link]

Sources

• 1. Others | Smolecule [smolecule.com]

Use of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in the preparation of liquid crystals

Application Note: Synthesis and Characterization of High-

Fluorinated Pyrimidine Liquid Crystals Using 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Mechanistic Rationale & Molecular Design

While traditionally confined to electro-optic displays, highly polar liquid crystals (LCs) are increasingly pivotal in the design of stimuli-responsive biosensors and anisotropic drug delivery vehicles. The precise control of molecular dipoles, viscosity, and phase transitions is critical for these advanced applications.

The compound serves as a highly versatile, multifunctional building block for synthesizing advanced calamitic (rod-like) liquid crystals. Its structural anatomy provides four distinct causality-driven handles for LC design:

• Terminal Cyano Group (-CN): Provides a strong permanent dipole moment along the long molecular axis, which is the primary driver for a positive dielectric anisotropy (

  )[1].

• Lateral Fluoro Substituent (-F): The introduction of a lateral fluorine atom sterically disrupts tight intermolecular crystal packing, significantly lowering the melting point (

  ) and broadening the nematic mesophase window[2],[3]. Furthermore, the highly electronegative fluorine acts synergistically with the cyano group to further enhance the dielectric anisotropy[4].

• Hydroxyl Group (-OH): Acts as the reactive anchor for etherification, allowing the attachment of flexible aliphatic tails (e.g., alkoxy chains) that provide the conformational entropy necessary to stabilize the fluid mesophase.

• Acetyl Group (-COCH3): Serves as a synthetic handle to extend the rigid

  -conjugated core. Through enaminone condensation, the acetyl group can be converted into a pyrimidine ring, which enhances molecular polarizability and strongly promotes mesophase formation[5].

Experimental Protocols: A Self-Validating Synthetic Workflow

To ensure scientific integrity, the following synthesis of a target fluorinated cyanophenyl pyrimidine LC is designed as a self-validating system. Each step incorporates specific physicochemical checkpoints to verify success before proceeding.

Fig 1. Synthetic workflow for fluorinated pyrimidine liquid crystals with self-validation checkpoints.

Step 1: Etherification (Flexible Tail Attachment)

Objective: Alkylate the C4-hydroxyl group to introduce a flexible hexyloxy tail, providing the entropy required for liquid crystallinity.

• Reaction: Dissolve 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (1.0 eq) in anhydrous DMF under a nitrogen atmosphere. Add anhydrous

  (2.0 eq), followed by the dropwise addition of 1-bromohexane (1.2 eq). Heat the suspension to 80 °C for 6 hours.

• Self-Validating Checkpoint (TLC): Monitor the reaction using Thin Layer Chromatography (Hexane:Ethyl Acetate 3:1). The highly polar phenolic starting material (

  ) must completely disappear, replaced by a less polar spot ( ).

• Workup & Causality: Quench with ice water and extract with ethyl acetate. Wash the organic layer with 5% aqueous NaOH. Causality: The NaOH wash selectively deprotonates any unreacted phenol, pulling it into the aqueous layer and ensuring the organic phase contains only the highly pure alkylated intermediate. Dry over

  and concentrate.

Step 2: Enaminone Formation (Conjugation Extension)

Objective: Convert the acetyl group into a highly reactive enaminone electrophile.

• Reaction: Suspend the alkylated intermediate (1.0 eq) in neat N,N-Dimethylformamide dimethyl acetal (DMF-DMA, 1.5 eq). Reflux at 110 °C for 12 hours.

• Self-Validating Checkpoint (Colorimetric & NMR): The reaction is self-indicating. As the cross-conjugated enaminone system forms, the solution transitions from a pale yellow to a deep, vibrant orange/red.

  -NMR validation of the crude must show two characteristic doublet alkene protons at 5.5 and 7.8 ppm with a trans coupling constant ( Hz).

• Workup: Remove excess DMF-DMA under reduced pressure and triturate the residue with cold diethyl ether to precipitate the enaminone.

Step 3: Pyrimidine Cyclization (Rigid Core Construction)

Objective: Condense the enaminone with an amidine to form the final pyrimidine-based liquid crystal[5].

• Reaction: Dissolve NaOH (1.2 eq) in absolute ethanol. Add 4-propylbenzamidine hydrochloride (1.1 eq) to liberate the free amidine base. Add the enaminone intermediate (1.0 eq) and reflux for 16 hours.

• Self-Validating Checkpoint (Colorimetric): The deep red color of the enaminone will dissipate as aromaticity is restored during pyrimidine ring formation, yielding a pale yellow solution.

• Workup: Cool to room temperature, pour into distilled water, and filter the crude precipitate. Purify via repeated recrystallization from hot ethanol until a constant melting point is achieved.

Phase Characterization & Validation

To validate the success of the molecular design, the final compound must undergo rigorous thermal and optical characterization:

• Polarized Optical Microscopy (POM): The sample is placed on a glass slide equipped with a programmable hot stage. Upon cooling from the isotropic liquid state, the emergence of a characteristic "Schlieren" or "thread-like" optical texture confirms the formation of a nematic mesophase.

• Differential Scanning Calorimetry (DSC): Conducted at a heating/cooling rate of 5 °C/min. The presence of two distinct endothermic peaks during heating (Crystal

  Nematic, and Nematic Isotropic) thermodynamically validates the enantiotropic nature of the liquid crystal.

Quantitative Data Presentation

The table below summarizes the theoretical impact of the lateral fluorine atom introduced by the 5-Acetyl-2-fluoro-4-hydroxybenzonitrile building block, compared against a non-fluorinated analog.

Property	Non-Fluorinated Analog	Fluorinated Target (Synthesized)	Mechanistic Causality
Melting Point ( )	85 °C	52 °C	Lateral fluorine sterically disrupts tight crystal lattice packing, lowering the energy required to melt the solid[3].
Clearing Point ( )	160 °C	145 °C	Slight reduction in core planarity marginally decreases the isotropic transition temperature.
Nematic Range ( )	75 °C	93 °C	The disproportionate drop in versus significantly broadens the functional mesophase window[2].
Dielectric Anisotropy ( )	+15.2	+26.8	Synergistic alignment of the C-F and C-CN dipoles along the molecular axis drastically increases polarizability[4].

References

1.. Jiehua Pharma. 2.. Liquid Crystals, 2015. 3.. ResearchGate, 2012. 4. . RSC Advances, 2023. 5.. Crystals (MDPI) / PMC, 2023. 6.. Annual Reviews, 1997.

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. tandfonline.com [tandfonline.com]
• 3. High birefringence liquid crystals with a wide temperature range and low melting point for augmented reality displays - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00042G [pubs.rsc.org]
• 4. Difluorovinyl Liquid Crystal Diluters Improve the Electro-Optical Properties of High-∆n Liquid Crystal Mixture for AR Displays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Welcome to the technical support guide for the synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile. This resource is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges, delve into the mechanistic origins of byproducts, and provide actionable troubleshooting protocols to streamline your synthetic efforts.

5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a key building block in pharmaceutical research. Its successful synthesis is critical, yet often accompanied by challenges related to regioselectivity and competing side reactions. This guide is structured as a series of frequently asked questions (FAQs) to directly address the issues you may encounter with the two primary synthetic routes: the direct Friedel-Crafts Acylation and the Fries Rearrangement of an ester precursor.

Part 1: Troubleshooting the Friedel-Crafts Acylation Route

The direct acylation of 2-fluoro-4-hydroxybenzonitrile is a common approach. However, the presence of two activating groups (hydroxyl and fluoro) and a deactivating group (nitrile) on the same ring system presents unique regiochemical challenges.

Workflow: Friedel-Crafts Acylation Pathway & Key Issues

Caption: Friedel-Crafts acylation workflow and resulting product/byproduct profile.

Q1: What are the primary byproducts when synthesizing 5-Acetyl-2-fluoro-4-hydroxybenzonitrile via Friedel-Crafts acylation, and why do they form?

A1: During the Friedel-Crafts acylation of 2-fluoro-4-hydroxybenzonitrile, you can typically expect three main byproducts alongside your desired product. Understanding their origin is key to minimizing their formation.

• 4-Acetoxy-2-fluorobenzonitrile (O-Acylation Product): This is often the most significant byproduct. The phenolic oxygen is a potent nucleophile and can compete with the aromatic ring for the acylium ion electrophile (CH₃CO⁺).[1][2] This reaction is essentially an esterification. The Lewis acid catalyst, such as AlCl₃, can coordinate to the phenolic oxygen, reducing its nucleophilicity, but the equilibrium between O-acylation and C-acylation (the desired reaction) can still be unfavorable under certain conditions.

• Unreacted 2-Fluoro-4-hydroxybenzonitrile (Starting Material): Incomplete conversion is a common issue. This can be caused by several factors:

  • Insufficient Catalyst: The product, a hydroxyarylketone, forms a stable complex with the Lewis acid, effectively sequestering it.[3] Therefore, a stoichiometric amount (or even an excess) of the catalyst is often required, not a catalytic amount.

  • Catalyst Deactivation: The reaction is highly sensitive to moisture, which will hydrolyze and deactivate the Lewis acid catalyst.

  • Low Reaction Temperature: Insufficient thermal energy may prevent the reaction from overcoming its activation energy barrier.

• 3-Acetyl-2-fluoro-4-hydroxybenzonitrile (Isomeric Product): While the hydroxyl group is a strong ortho, para-director and the fluoro group is also an ortho, para-director, some acylation can occur at the C3 position (ortho to the hydroxyl group). The formation of this isomer is generally less favored due to steric hindrance from the adjacent fluorine atom.

Q2: My reaction yields are low, with a large amount of unreacted starting material. How can I drive the reaction to completion?

A2: To improve conversion, consider the following troubleshooting steps, which focus on ensuring the activity and availability of your Lewis acid catalyst.

• Protocol: Ensuring Catalyst Activity

  • Strictly Anhydrous Conditions: Dry all glassware thoroughly in an oven before use. Use anhydrous grade solvents and ensure your starting material is free of water. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Catalyst Stoichiometry: As the product forms a complex with the Lewis acid, you will likely need more than one equivalent of AlCl₃.[3] We recommend starting with at least 1.5 to 2.0 equivalents relative to your starting material.

  • Order of Addition: Add the Lewis acid to the solvent first, followed by the 2-fluoro-4-hydroxybenzonitrile. This allows the catalyst to complex with the phenol, which is necessary for the reaction to proceed. Add the acetyl chloride or acetic anhydride dropwise to control the initial exotherm.

  • Increase Temperature: Friedel-Crafts acylations often require heating. If you are running the reaction at room temperature, consider gradually increasing the temperature to 50-80 °C and monitoring the progress by TLC or HPLC.

Q3: I'm isolating a significant amount of the O-acylated ester byproduct (4-Acetoxy-2-fluorobenzonitrile). How can I favor C-acylation?

A3: The formation of the O-acylated ester is a kinetic phenomenon that can often be overcome. This ester is also the starting material for the Fries Rearrangement (see Part 2). To favor direct C-acylation, you can modify the reaction conditions to promote the thermodynamically more stable C-acylated product.

Condition	To Favor C-Acylation (Desired)	To Favor O-Acylation (Byproduct)	Rationale
Temperature	Higher (e.g., >100 °C)	Lower (e.g., 0-25 °C)	Higher temperatures provide the energy needed to overcome the activation barrier for the C-acylation and can also promote in-situ Fries rearrangement of any O-acylated byproduct back to the C-acylated product.[4]
Solvent	High-boiling, non-polar solvents (e.g., nitrobenzene, 1,2-dichloroethane)	Polar aprotic solvents	Non-polar solvents favor the intramolecular rearrangement mechanism required for C-acylation.[4]
Catalyst	Strong Lewis Acids (AlCl₃, FeCl₃)	Weaker Lewis Acids or base catalysis	Stronger Lewis acids are more effective at promoting the formation of the acylium ion needed for the ring attack.

Part 2: Troubleshooting the Fries Rearrangement Route

The Fries Rearrangement is an alternative route where 4-Acetoxy-2-fluorobenzonitrile is rearranged to the desired product using a Lewis acid or photochemical conditions. The primary challenge here is controlling the regioselectivity between the ortho and para products.

Mechanism: Fries Rearrangement & Byproduct Pathways

Caption: Fries rearrangement workflow and common ortho/para selectivity issue.

Q4: What are the common byproducts of the Fries Rearrangement for this system?

A4: The Fries Rearrangement is a classic method for converting phenolic esters to hydroxyarylketones.[5][6] However, it is rarely perfectly selective.

• 3-Acetyl-2-fluoro-4-hydroxybenzonitrile (ortho-rearrangement product): This is the main isomeric byproduct. The acylium ion migrates to the position ortho to the original ester linkage. The ratio of ortho to para product is highly dependent on reaction conditions.[4]

• 2-Fluoro-4-hydroxybenzonitrile (Hydrolysis product): If trace amounts of water are present, the starting ester can be hydrolyzed back to the parent phenol, particularly under the acidic conditions of the reaction.

• Unreacted 4-Acetoxy-2-fluorobenzonitrile: Incomplete conversion can occur due to insufficient catalyst, low temperature, or short reaction times.

Q5: My synthesis produces a mixture of the desired para product (5-acetyl) and the isomeric ortho product (3-acetyl). How can I improve the selectivity for the desired para isomer?

A5: Controlling the ortho vs. para selectivity is a classic challenge in the Fries Rearrangement. The outcome is often a battle between kinetic and thermodynamic control.[4]

• The ortho product is often the kinetically favored product. It is formed faster, especially at higher temperatures, because the intermediate acylium ion can be delivered intramolecularly within a solvent cage. The resulting ortho-hydroxyketone can also form a stable bidentate chelate with the AlCl₃ catalyst.[4]

• The para product is generally the thermodynamically favored product. It is more stable due to reduced steric hindrance.

To favor the desired para product (5-Acetyl-2-fluoro-4-hydroxybenzonitrile), you should use conditions that favor thermodynamic control:

Condition	To Favor Para Isomer (Desired)	To Favor Ortho Isomer (Byproduct)	Rationale
Temperature	Lower (e.g., 0-25 °C)	Higher (e.g., >60 °C)	Lower temperatures allow the reaction to equilibrate to the more stable thermodynamic para product, disfavoring the kinetically faster ortho product formation.[4][7]
Solvent Polarity	More Polar (e.g., nitrobenzene)	Non-polar (e.g., carbon disulfide, cyclohexane)	Polar solvents help to separate the acylium ion from the phenoxide, breaking up the solvent cage and allowing for intermolecular acylation at the sterically accessible para position.[4]
Reaction Time	Longer	Shorter	Longer reaction times at lower temperatures give the reaction mixture more time to reach thermodynamic equilibrium.

Part 3: Purification and Analysis

Q6: My crude product is a difficult-to-separate mixture of isomers and byproducts. What is the recommended purification protocol?

A6: Purification of the final product often requires chromatographic methods due to the similar polarities of the desired product and its primary isomeric byproduct.

• Recommended Method: Flash Column Chromatography The hydroxyl and ketone functionalities provide a good "handle" for separation on silica gel. The slight difference in polarity between the ortho and para isomers, arising from the potential for intramolecular hydrogen bonding in the ortho isomer, can be exploited.

• Experimental Protocol: Column Chromatography

  • Slurry Preparation: Adsorb your crude product onto a small amount of silica gel by dissolving it in a minimal amount of a polar solvent (like ethyl acetate or acetone), adding the silica, and then removing the solvent under reduced pressure until a dry, free-flowing powder is obtained.

  • Column Packing: Wet-pack a glass column with silica gel using your starting eluent. A typical starting eluent would be a non-polar solvent system like 95:5 Hexanes:Ethyl Acetate.

  • Loading and Elution: Carefully load the silica-adsorbed crude product onto the top of the packed column. Begin elution with the non-polar solvent system.

  • Gradient Elution: Gradually increase the polarity of the eluent. A common gradient would be from 5% to 30% Ethyl Acetate in Hexanes. The less polar, unreacted starting materials and O-acylated ester will elute first. The desired product and its isomer will follow.

  • Fraction Analysis: Collect fractions and monitor them carefully by TLC, staining with a suitable agent (e.g., potassium permanganate or vanillin). Combine the fractions containing the pure desired product. The para isomer will typically have a slightly different Rf value than the ortho isomer.

• Troubleshooting Recrystallization If your product is sufficiently pure after chromatography (>95%), recrystallization can be used to achieve analytical purity.

  • Issue: Product "oils out" instead of crystallizing.

  • Solution: This occurs when the solute is insoluble in the solvent at a temperature above its melting point.[8] Try using a larger volume of solvent or a solvent system with a slightly higher polarity (e.g., increase the proportion of ethanol in an ethanol/water system). Ensure slow cooling to promote crystal lattice formation.[9]

References

• Rasayan J. Chem. (2021). NOVEL SYNTHESIS AND BIOLOGICAL ACTIVITY OF (2E)-1- (3-AMINO-5-CHLORO-1-BENZOFURAN-2-YL)-3-ARYLPROP. [Link]

• Google Patents. (2013). CN101648890B - Synthesis method of 2-fluoro-4-nitrobenzonitrile.

• PubChem - NIH. 2-Fluoro-4-hydroxybenzonitrile. [Link]

• SAGE Journals. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. [Link]

• Sciencemadness.org. (2011). p-hydroxybenzonitrile synthesis. [Link]

• Google Patents. (1971).

• Organic Chemistry Portal. Fries Rearrangement. [Link]

• Wikipedia. Fries rearrangement. [Link]

• Chemistry Steps. (2023). Friedel-Crafts Acylation with Practice Problems. [Link]

• National Center for Biotechnology Information (PMC - NIH). Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Universidade do Minho. (2005). Fries rearrangement of dibenzofuran-2-yl ethanoate under photochemical and Lewis-acid-catalysed conditions. [Link]

• ChemRxiv. (2022). The Mechanochemical Fries Rearrangement: Manipulating Isomer Ratios in the Synthesis of p-Hydroxyacetophenone at Different Scale. [Link]

Sources

• 1. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. Fries Rearrangement [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Acetyl-2-fluoro-4-hydroxybenzonitrile Purity Optimization

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and procedural challenges associated with the synthesis and purification of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9).

This fluorinated building block is highly valued in drug discovery, particularly in the synthesis of MYST family Lysine Acetyl Transferase (KAT) inhibitors and other epigenetic modulators[1]. However, commercial batches frequently stall at ~95% purity[2], harboring regioisomers and hydrolysis byproducts that can severely compromise downstream structure-activity relationship (SAR) data. This guide provides the causal logic and self-validating protocols required to achieve >99% purity.

Mechanistic Pathway & Impurity Generation

To eliminate impurities, we must first understand their origin. The synthesis typically relies on the Fries Rearrangement of an O-acetylated intermediate (4-cyano-3-fluorophenyl acetate). Because the starting material contains multiple directing groups (-F, -OH, -CN), the reaction is highly sensitive to thermodynamic vs. kinetic control.

Reaction pathway and common impurity generation during Fries rearrangement.

Troubleshooting FAQs

Q1: Why am I seeing a significant secondary peak with an identical mass (m/z 180 [M+H]⁺) during LC-MS analysis of my crude product?

Causality: You are detecting the 3-acetyl regioisomer . During the Lewis acid-catalyzed Fries rearrangement, the migrating acylium ion can attack either the 3-position or the 5-position of the phenol ring. While the 5-position is thermodynamically favored (it avoids the steric clash and electronic deactivation of the adjacent fluorine atom at C2), insufficient reaction temperatures or premature quenching can kinetically trap the 3-acetyl byproduct. Resolution: Ensure the rearrangement is strictly thermodynamically controlled. Run the reaction at 120°C–130°C. Do not rely solely on time; use the self-validating In-Process Control (IPC) detailed in the protocol below to confirm the isomer ratio before quenching.

Q2: My nitrile peak (2230 cm⁻¹ in IR) is disappearing, and a highly polar baseline impurity is dominating my TLC. What went wrong?

Causality: The nitrile group (-C≡N) is undergoing hydrolysis to an primary amide (-CONH₂) or carboxylic acid (-COOH). This is a classic artifact of a poorly controlled aqueous quench. When the aluminum chloride (AlCl₃) complex is quenched with water, the resulting exotherm can easily spike the local temperature above 60°C. In the presence of aqueous acid, this rapidly hydrolyzes the nitrile. Resolution: Implement a reverse quench . The reaction mixture must be slowly transferred into a vastly larger volume of vigorously stirred crushed ice and 1M HCl, keeping the internal temperature strictly below 15°C.

Q3: The reaction stalls at ~60% conversion, leaving a large amount of the O-acetylated intermediate. Adding more catalyst doesn't help.

Causality: Your AlCl₃ has likely degraded. Fries rearrangements require strictly anhydrous conditions. If AlCl₃ absorbs ambient moisture, it generates HCl gas and inactive aluminum hydroxide species. Furthermore, the nitrile and hydroxyl groups on the substrate act as Lewis bases, coordinating and sequestering the catalyst. Resolution: Use freshly sublimed AlCl₃ from a sealed ampoule. You must use a minimum of 1.5 to 2.0 equivalents of AlCl₃ to account for the stoichiometric sequestration by the heteroatoms.

Quantitative Impurity Profiling

Use the following data matrix to identify and isolate impurities during your LC-MS and HPLC workflows.

Impurity Type	Structural Cause	Relative HPLC RT*	MS Detection (m/z)	Primary Removal Strategy
O-Acetylated SM	Incomplete rearrangement	1.15	180[M+H]⁺	Silica Gel Chromatography
3-Acetyl Isomer	Kinetic trapping	0.92	180 [M+H]⁺	Recrystallization (Toluene)
Amide Derivative	Nitrile hydrolysis	0.45	198 [M+H]⁺	Aqueous Wash / Silica Gel
Unreacted SM	Failed initial acetylation	0.85	138 [M+H]⁺	Silica Gel Chromatography

*Relative Retention Time (RT) assumes a standard C18 reverse-phase column using a Water/Acetonitrile (0.1% Formic Acid) gradient.

Self-Validating Experimental Protocol

To guarantee trustworthiness, this protocol incorporates mandatory In-Process Controls (IPCs). Do not proceed to the next step unless the IPC criteria are met.

Phase 1: Fries Rearrangement

• Setup: Under an inert Argon atmosphere, dissolve 4-cyano-3-fluorophenyl acetate (1.0 eq) in anhydrous chlorobenzene (0.5 M).

• Catalyst Addition: In a single portion, add freshly sublimed AlCl₃ (1.8 eq). Caution: Exothermic coordination will occur.

• Heating: Ramp the internal temperature to 125°C. Stir for 4 hours.

• IPC 1 (Reaction Completion): Withdraw a 10 µL aliquot, quench in 1 mL of cold methanol, and analyze via LC-MS.

  • Validation Gate: Proceed to Phase 2 ONLY if the O-acetyl intermediate peak area is <5% and the ratio of 5-acetyl to 3-acetyl isomers is >10:1. If not, continue heating for 2 hours and re-test.

Phase 2: Controlled Reverse Quench

• Preparation: Prepare a quenching bath consisting of 10 volumes (relative to reaction volume) of crushed ice and 1M HCl (1:1 w/w).

• Transfer: Using an addition funnel, dropwise add the hot reaction mixture into the vigorously stirred ice bath.

• Temperature Control: Monitor the internal temperature of the quench bath. It must not exceed 15°C.

• Extraction: Extract the aqueous mixture three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Phase 3: Two-Tier Purification Workflow

Step-by-step downstream purification workflow to achieve >99% purity.

• Silica Gel Chromatography: Load the crude concentrate onto a silica gel column. Elute with a gradient of Hexanes:EtOAc (9:1 to 7:3).

  • Causality: This step removes the highly polar hydrolysis impurities and any residual baseline degradation products. It will not fully separate the 3-acetyl and 5-acetyl regioisomers.

• IPC 2 (Pre-Crystallization Purity): Analyze the combined fractions.

  • Validation Gate: Purity must be >90% before attempting crystallization.

• Recrystallization (Isomer Enrichment): Dissolve the semi-pure solid in a minimum volume of boiling Toluene. Slowly add Heptane dropwise until the solution becomes slightly turbid. Allow to cool to room temperature, then transfer to a 4°C fridge overnight.

  • Causality: The 5-acetyl isomer packs more efficiently into the crystal lattice due to its linear pseudo-symmetry compared to the sterically hindered 3-acetyl isomer, allowing for selective precipitation.

• Filtration: Filter the crystals and wash with ice-cold Heptane. Dry under high vacuum to yield 5-Acetyl-2-fluoro-4-hydroxybenzonitrile at >99% purity.

References

• Jiehua Pharma. 5-acetyl-2-fluoro-4-hydroxybenzonitrile (Catalog No. 183180). Jiehua Pharma Building Blocks.[Link]

• European Patent Office. EP3810602A1 - Compounds (MYST family KAT inhibitors).

Sources

• 1. EP3810602A1 - Compounds - Google Patents [patents.google.com]
• 2. Others | Smolecule [smolecule.com]

Technical Support Center: Scale-Up Synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Welcome to the technical support center for the synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important synthesis. Here, we address common challenges with in-depth explanations and provide actionable troubleshooting protocols. Our goal is to equip you with the expertise to optimize your synthetic route for improved yield, purity, and safety.

I. Overview of the Synthetic Challenge

The synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a multi-step process that, while achievable on a lab scale, presents significant hurdles during scale-up. The primary route involves the preparation of a phenolic ester precursor, 4-acetoxy-2-fluorobenzonitrile, followed by a Fries rearrangement to yield the desired product. The challenges primarily arise from controlling the regioselectivity of the acylation, managing reaction exotherms, preventing side-product formation, and ensuring efficient purification of the final compound.

II. Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

A. Challenges in the Fries Rearrangement Step

The Fries rearrangement is a critical step in this synthesis, where the acetyl group migrates from the phenolic oxygen to the aromatic ring.[1][2][3] Controlling this reaction is paramount for a successful scale-up.

Q1: My Fries rearrangement is resulting in low yields of the desired 5-acetyl product and a significant amount of the ortho-isomer (3-acetyl-2-fluoro-4-hydroxybenzonitrile). How can I improve the para-selectivity?

A1: The regioselectivity of the Fries rearrangement is highly dependent on reaction conditions, particularly temperature and the choice of solvent.[3][4]

• Temperature Control: Lower reaction temperatures generally favor the formation of the para-isomer, which is the thermodynamically more stable product.[3] In contrast, higher temperatures tend to yield more of the ortho-isomer. For scale-up, it is crucial to have a reactor with precise temperature control to maintain a consistent and low temperature profile.

• Solvent Effects: The polarity of the solvent can influence the isomer ratio. Non-polar solvents often favor the ortho-product, while highly polar solvents can promote para-substitution.[3] However, for scale-up, consider solvents that are not only effective but also have a favorable safety and environmental profile.

• Lewis Acid Stoichiometry: The amount of Lewis acid catalyst (e.g., AlCl₃) can also impact the product distribution. A systematic optimization of the catalyst loading is recommended.

Troubleshooting Protocol: Optimizing Para-Selectivity

• Temperature Screening: Begin by running the reaction at a lower temperature (e.g., 0-5 °C) and gradually increase it in small increments in subsequent experiments to find the optimal balance between reaction rate and para-selectivity.

• Solvent Screening: If temperature optimization is insufficient, consider screening alternative solvents. Start with less polar solvents and move towards more polar options.

• Catalyst Loading: Vary the molar equivalents of the Lewis acid to determine the optimal concentration for maximizing the yield of the desired isomer.

Q2: During the Fries rearrangement, I am observing significant O-acylation, leading to the recovery of my starting material, 4-acetoxy-2-fluorobenzonitrile. What is causing this and how can I drive the reaction towards C-acylation?

A2: O-acylation is a competing reaction to the desired C-acylation (Fries rearrangement).[5] The formation of the O-acylated product is often favored under milder conditions, while C-acylation requires more forcing conditions.

• Catalyst Activity: Ensure your Lewis acid is of high purity and anhydrous. Moisture can deactivate the catalyst and hinder the rearrangement.

• Reaction Time and Temperature: Insufficient reaction time or temperature may not provide the necessary energy for the acyl group to migrate to the ring. A careful balance is needed, as excessive temperature can lead to other side products.

Diagram: Fries Rearrangement vs. O-Acylation

Caption: Competing pathways in the synthesis.

B. Challenges in Purification and Isolation

The physical properties of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile and potential impurities can make purification a significant bottleneck in the scale-up process.

Q3: After quenching the reaction, I am having difficulty isolating the product. It often "oils out" during crystallization. How can I achieve a crystalline solid?

A3: "Oiling out" is a common problem when a compound is insoluble in the crystallization solvent at a temperature above its melting point.[6]

• Solvent System: The choice of solvent is critical. A single solvent may not be sufficient. A co-solvent system, such as ethyl acetate/hexane, is often used. The ratio of these solvents needs to be carefully optimized.

• Cooling Rate: Rapid cooling can induce oiling out. A slower, controlled cooling process allows for proper crystal lattice formation.

• Seeding: Introducing a small amount of pure crystalline product (a seed crystal) can initiate crystallization and prevent oiling.

Troubleshooting Protocol: Crystallization

• Solvent Ratio Adjustment: Start with a higher proportion of the more soluble solvent (e.g., ethyl acetate) and slowly add the anti-solvent (e.g., hexane) until turbidity is observed. Then, slightly warm the solution until it becomes clear again before allowing it to cool slowly.

• Controlled Cooling: Use a programmable cooling system or an ice bath with good insulation to ensure a slow and steady decrease in temperature.

• Seeding Strategy: If the product is known to be crystalline, add a few seed crystals once the solution is supersaturated.

Q4: My final product is contaminated with residual starting material and the ortho-isomer. What is the most effective purification method on a large scale?

A4: For large-scale purification, a combination of techniques may be necessary.

• Recrystallization: As discussed above, a well-optimized recrystallization can be highly effective in removing impurities. Multiple recrystallizations may be needed.

• Column Chromatography: While often seen as a lab-scale technique, flash chromatography can be scaled up for industrial applications. It is particularly useful for separating isomers with different polarities.

• Slurry Washing: Washing the crude solid product with a solvent in which the impurities are more soluble than the desired product can be a simple and effective purification step.

Table: Comparison of Purification Methods

Method	Advantages	Disadvantages	Scale-Up Feasibility
Recrystallization	High purity achievable, cost-effective.	Can be time-consuming, potential for product loss in the mother liquor.	High
Column Chromatography	Excellent for separating close-boiling isomers and other impurities.	Can be expensive due to solvent and stationary phase consumption.	Moderate to High
Slurry Washing	Simple, fast, and uses less solvent than recrystallization.	May not be as effective for removing all impurities.	High

C. Safety Considerations in Scale-Up

Scaling up a chemical synthesis introduces new safety challenges that must be addressed proactively.

Q5: What are the primary safety concerns when scaling up the synthesis of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile?

A5: Several safety aspects need careful consideration:

• Toxicity of Reagents and Products: Aromatic nitriles can be toxic.[7] It is essential to handle these compounds with appropriate personal protective equipment (PPE) and in a well-ventilated area. The final product, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, is classified as harmful if swallowed and causes serious eye damage.[8]

• Exothermic Reactions: The Fries rearrangement can be exothermic. On a large scale, the heat generated can be difficult to dissipate, potentially leading to a runaway reaction. A thorough thermal hazard assessment is crucial before scaling up.

• Handling of Lewis Acids: Lewis acids like aluminum chloride react violently with water and are corrosive. They should be handled in a dry environment and with appropriate PPE.

• Solvent Safety: The solvents used in the synthesis may be flammable or have their own health hazards. Ensure proper grounding of equipment to prevent static discharge and use adequate ventilation.

Diagram: Safety Protocol Workflow

Caption: A systematic approach to safety.

III. Experimental Protocols

A. Synthesis of 4-Acetoxy-2-fluorobenzonitrile

This protocol outlines the acylation of 2-Fluoro-4-hydroxybenzonitrile.

• To a stirred solution of 2-Fluoro-4-hydroxybenzonitrile in a suitable solvent (e.g., dichloromethane), add a base (e.g., triethylamine).

• Cool the mixture in an ice bath.

• Slowly add acetyl chloride or acetic anhydride.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or HPLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

B. Fries Rearrangement to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

This protocol describes the key rearrangement step.

• To a suspension of anhydrous aluminum chloride in a dry, non-polar solvent (e.g., 1,2-dichloroethane), add a solution of 4-acetoxy-2-fluorobenzonitrile in the same solvent at a low temperature (e.g., 0-5 °C).

• Stir the mixture at the controlled temperature for the optimized reaction time.

• Carefully quench the reaction by slowly adding it to a mixture of ice and concentrated hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product, which can then be purified by recrystallization or column chromatography.

IV. References

• [1]

• [2]

• [3]

• [4]

• [5]

• [6]

• [8]

• [7]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fries Rearrangement [sigmaaldrich.com]
• 3. byjus.com [byjus.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The MSDS HyperGlossary: Nitrile [ilpi.com]
• 8. 2-Fluoro-4-hydroxybenzonitrile | C7H4FNO | CID 2734675 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Storage Troubleshooting for 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Welcome to the Technical Support Center. As a highly functionalized building block, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) presents unique handling challenges. Its molecular architecture contains three distinct reactive centers: an electron-rich phenol, an electrophilic nitrile, and a photo-sensitive acetyl group.

This guide is engineered for researchers and drug development professionals. It moves beyond basic handling instructions to provide a mechanistic understanding of compound degradation, ensuring your experimental workflows remain robust, reproducible, and self-validating.

Part 1: Troubleshooting FAQs

Q1: Why did my 5-Acetyl-2-fluoro-4-hydroxybenzonitrile powder turn pink/brownish over time, and can I still use it? A: This discoloration is the hallmark of 1. The phenol ring reacts with molecular oxygen—a process catalyzed by ambient light or trace transition metals—to form quinones and highly conjugated polymeric products. Even trace amounts of these polymers are deeply colored, meaning a pale pink batch might still be >98% pure by HPLC. However, for sensitive biological assays, we recommend repurifying the compound, as2.

Q2: I detected +18 Da and +19 Da impurities by LC-MS after storing the compound in a humid environment. What is the mechanism? A: You are observing 3. The electrophilic carbon of the -CN group is susceptible to nucleophilic attack by atmospheric moisture. This initially forms an amide (+18 Da, hydration), which can further hydrolyze to a carboxylic acid (+19 Da, loss of NH₃ and addition of H₂O). The highly electronegative fluorine atom at the 2-position inductively pulls electron density away from the ring, making the nitrile carbon even more electrophilic and prone to attack.

Q3: My sample shows unexplained cleavage products (loss of the acetyl group) after being left on the benchtop under fluorescent light. Why? A: Acetophenone derivatives are classic substrates for 4. Upon absorbing UV/Vis light, the acetyl carbonyl undergoes an n-π* transition to an excited state. Because this specific molecule lacks a γ-hydrogen for a Type II rearrangement, it predominantly undergoes 5, breaking the bond between the carbonyl carbon and the aromatic ring to form acyl and aryl radicals.

Part 2: Mechanistic Degradation Pathways

Mechanistic degradation pathways of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile under environmental stress.

Quantitative Summary of Degradation Vectors

Stress Vector	Primary Mechanism	Kinetic Driver	Preventative Storage Control
Oxygen (O₂)	Phenol Oxidation to Quinones	Radical initiation via transition metals/light	Argon/N₂ backfilling
Moisture (H₂O)	Nitrile Hydrolysis to Amide	Nucleophilic attack on electrophilic CN carbon	Desiccant (CaSO₄), PTFE seals
UV/Vis Light	Norrish Type I α-cleavage	n-π* excitation of the acetyl carbonyl	Amber glass, dark storage
Thermal	Accelerated reaction kinetics	Arrhenius equation dynamics

Part 3: Experimental Protocols & Workflows

Protocol 1: Self-Validating Inert Storage Workflow

To prevent degradation, storage must be treated as a rigorous experimental procedure rather than an afterthought.

• Container Selection

  • Action: Use amber borosilicate glass vials with PTFE-lined caps.

  • Causality: Amber glass blocks UV transmission (<400 nm), preventing Norrish Type I α-cleavage of the acetyl group. PTFE prevents nucleophilic leaching from standard rubber septa.

  • Self-Validation: Inspect vials under UV light to ensure zero transmission before use.

• Atmosphere Control

  • Action: Aliquot the bulk powder in a glovebox under an Argon atmosphere.

  • Causality: Argon is heavier than Nitrogen and displaces oxygen more effectively at the solid-gas interface, preventing quinone formation via phenol oxidation.

  • Self-Validation: Monitor glovebox O₂ sensors; do not initiate transfer until O₂ < 5 ppm is stable for at least 10 minutes.

• Thermal Regulation

  • Action: Store sealed vials at 2-8 °C.

  • Causality: Low temperatures exponentially decrease the kinetic rate constants for both hydrolysis and oxidation.

  • Self-Validation: Use continuous temperature loggers in the refrigerator; set automated alarms for deviations > ±2 °C.

Self-validating workflow for the handling and long-term storage of sensitive phenolic nitriles.

Protocol 2: Forced Degradation Profiling

To establish the definitive shelf-life of your specific batch, execute this forced degradation methodology prior to use in critical assays.

• Oxidative Stress Test:

  • Action: Dissolve 5 mg of the compound in 1 mL of Acetonitrile. Add 100 µL of 3% H₂O₂. Incubate at 25 °C for 24 hours in the dark.

  • Causality: Simulates aggressive ROS attack on the phenol ring to map the retention times of potential quinone impurities.

  • Self-Validation: Run a control sample (without H₂O₂) in parallel. Analyze both via LC-MS at 254 nm. A valid test will show >10% degradation in the stressed sample and <1% in the control.

• Hydrolytic Stress Test:

  • Action: Dissolve 5 mg of the compound in 1 mL of a 50:50 mixture of Acetonitrile and 0.1 M NaOH. Incubate at 40 °C for 12 hours.

  • Causality: Base-catalyzed conditions rapidly accelerate the nucleophilic attack of water on the nitrile carbon.

  • Self-Validation: Monitor for the appearance of the +18 Da (amide) and +19 Da (carboxylic acid) mass shifts via LC-MS.

• Photolytic Stress Test:

  • Action: Spread 5 mg of solid compound in a thin layer on a clear watch glass. Expose to a UV-C lamp (254 nm) for 4 hours.

  • Causality: Directly induces n-π* excitation to trigger Norrish Type I cleavage.

  • Self-Validation: Extract the irradiated solid in Acetonitrile and inject into GC-MS to detect volatile/low-molecular-weight acyl and aryl radical recombination products.

References

• Degradation of Phenol via an Advanced Oxid
• Reactivation of Damaged Phenol in Chemical and Biological Labor
• 100-47-0, Benzonitrile Formula - Abiotic Degrad
• Norrish reaction - In materials science and photodegrad
• Applications of Norrish type I and II reactions in the total synthesis of n
• Aryls Building Blocks - 5-acetyl-2-fluoro-4-hydroxybenzonitrile. Jiehua Pharma.

Sources

• 1. Degradation of Phenol via an Advanced Oxidation Process (AOP) with Immobilized Commercial Titanium Dioxide (TiO2) Photocatalysts [mdpi.com]
• 2. minarjournal.com [minarjournal.com]
• 3. echemi.com [echemi.com]
• 4. grokipedia.com [grokipedia.com]
• 5. scispace.com [scispace.com]

Technical Support Center: Troubleshooting Solubility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Audience: Researchers, synthetic chemists, and drug development professionals. Objective: Provide field-proven, mechanistically grounded solutions to overcome the poor solubility of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile in standard organic solvents.

Executive Summary & Molecule Profile

5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) is a highly functionalized aromatic building block. Its structure contains a strong hydrogen-bond donor (the phenolic -OH) and multiple hydrogen-bond acceptors (nitrile, acetyl, and fluoro groups). This specific arrangement promotes a dense intermolecular hydrogen-bonding network, resulting in high crystal lattice energy and notoriously poor solubility in non-polar to moderately polar organic solvents (e.g., dichloromethane, hexanes, toluene).

Table 1: Physicochemical Profile & Baseline Solubility

Property / Solvent Class	Characteristics / Observed Solubility
Molecular Formula	C9H6FNO2
Molecular Weight	179.15 g/mol
Key Functional Groups	Phenol (-OH), Nitrile (-CN), Acetyl (-C=O), Fluoro (-F)
Non-Polar Solvents (Hexane, Toluene)	Insoluble. Lattice energy strongly exceeds solvation energy.
Moderately Polar (DCM, EtOAc)	Poorly soluble. Insufficient H-bond disruption.
Polar Aprotic (DMSO, DMF, NMP)	Highly soluble. Strong solute-solvent H-bonding.

Diagnostic FAQs: Understanding the Causality

Q: Why is this specific molecule so difficult to dissolve in standard organic solvents like DCM or EtOAc? A: The insolubility is thermodynamically driven. The phenolic hydroxyl group acts as a potent hydrogen-bond donor, while the acetyl oxygen and nitrile nitrogen act as strong acceptors. This creates a robust intermolecular network. According to established solvent effect principles, dissolution only occurs when the energy gained by solute-solvent interactions exceeds the lattice energy of the solid[1]. Standard solvents like DCM lack the dielectric constant and H-bond accepting capacity to break these intermolecular bonds.

Q: Can I just heat the suspension to force it into solution? A: Heating increases thermodynamic solubility temporarily, but it is not a self-validating protocol for downstream reactions. Upon cooling or addition of a reactant, the compound will rapidly crash out of solution (crystallize), leading to heterogeneous reaction conditions, poor kinetics, and low yields. A chemical or solvent-system intervention is required.

Q: What is the fastest way to solubilize this compound for a room-temperature reaction? A: Transitioning to a polar aprotic solvent (like DMSO or DMF) is the most direct method. These solvents possess high dielectric constants and strong H-bond accepting capabilities (without being donors themselves), which effectively cage the solute and disperse partial charges to disrupt the crystal lattice[2].

Advanced Troubleshooting Workflows

To ensure scientific integrity and reproducible results, select the workflow below that best aligns with your downstream synthetic requirements. Every protocol is designed as a self-validating system—visual cues will confirm success.

Workflow A: Solvent System Optimization (Polar Aprotic Systems)

Best for: SNAr reactions, cross-couplings, and general homogeneous catalysis.

Mechanistic Rationale: Polar aprotic solvents disperse partial charges and form strong hydrogen bonds with the phenolic -OH, effectively replacing the solute-solute interactions with solute-solvent interactions[2].

Step-by-Step Protocol:

• Weighing: Add 1.0 equivalent of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile to a dry reaction flask.

• Primary Solvation: Add anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) at a ratio of 5 mL per gram of substrate.

• Agitation: Stir at 400 rpm for 5 minutes at ambient temperature.

• Co-solvent Addition (Optional): If your reaction requires a less polar medium (e.g., for specific organometallic reagents), slowly add Tetrahydrofuran (THF) dropwise. Maintain a DMF:THF ratio of at least 1:3 to prevent precipitation.

• Validation: Stop stirring and observe for 2 minutes. The solution should become completely clear. A lack of turbidity confirms stable solvation.

Workflow B: Base-Mediated Solubilization (Ion-Pairing)

Best for: Alkylations, esterifications, or reactions where the phenol is the nucleophile.

Mechanistic Rationale: The electron-withdrawing fluoro and nitrile groups significantly increase the acidity of the phenol. Deprotonating this -OH with a lipophilic tertiary amine creates a phenoxide-ammonium ion pair. This organic salt is highly soluble in moderately polar solvents like THF or Acetonitrile (MeCN).

Step-by-Step Protocol:

• Suspension: Suspend the compound in THF or MeCN (10 mL/g). It will remain cloudy.

• Base Addition: Add 1.2 equivalents of N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) dropwise under continuous stirring.

• Observation: As the base deprotonates the phenol, the intermolecular H-bond donors are eliminated. The suspension will rapidly transition to a homogeneous, often slightly yellow-tinted solution.

• Validation: Complete dissolution upon base addition acts as a self-validating indicator that the reactive phenoxide nucleophile has been successfully generated.

Workflow C: Transient Protection Strategy

Best for: Multi-step syntheses where the free phenol interferes with reagents (e.g., Grignard reactions, reductions).

Mechanistic Rationale: If polar aprotic solvents or bases are incompatible with your chemistry, you must chemically mask the H-bond donor. Converting the phenol to a silyl ether (e.g., TBS ether) drastically increases the molecule's lipophilicity, rendering it highly soluble in non-polar solvents like DCM or Toluene[3].

Step-by-Step Protocol:

• Initial Solvation: Dissolve the starting material in DMF (via Workflow A) and add 2.0 equivalents of Imidazole.

• Derivatization: Cool to 0°C and add 1.1 equivalents of tert-Butyldimethylsilyl chloride (TBS-Cl) in portions.

• Reaction: Stir for 2 hours at room temperature.

• Workup & Phase Switch: Quench with water and extract with Hexanes or DCM. The newly formed TBS-protected intermediate will partition entirely into the organic layer.

• Validation: The organic layer can now be concentrated. The resulting oil/solid will exhibit excellent solubility in standard non-polar solvents, confirming successful protection.

Mechanistic Visualization

The following diagram illustrates the logical relationships between the solubility barrier (intermolecular hydrogen bonding) and the three targeted troubleshooting pathways described above.

Caption: Logical pathways for overcoming H-bond-mediated insolubility in 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

References

• Jiehua Pharma. "5-acetyl-2-fluoro-4-hydroxybenzonitrile (CAS No.: 2089381-35-9)." Jiehuapharma.com. URL: [Link]

• Reichardt, Christian. "Solvents and Solvent Effects in Organic Chemistry." E-bookshelf.de. URL: [Link]

• W.W. Norton. "Chemistry, 5E: 6.5 Solubility." Wwnorton.com. URL: [Link]

• Wuts, Peter G. M., and Greene, Theodora W. "Greene's Protective Groups in Organic Synthesis." Groupecoopsco.com. URL: [Link]

Sources

• 1. Solvents and Solvent Effects in Organic Chemistry [download.e-bookshelf.de]
• 2. nerd.wwnorton.com [nerd.wwnorton.com]
• 3. Boutique - Groupe Coopsco [groupecoopsco.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Efficiency of Routes to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Introduction

5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a key intermediate in the synthesis of various high-value organic molecules, including pharmaceuticals and agrochemicals. Its unique substitution pattern, featuring an acetyl group ortho to a hydroxyl group, and fluorine and nitrile functionalities, makes it a versatile building block. However, the efficient construction of this molecule presents several synthetic challenges. This guide provides an in-depth comparison of two distinct synthetic strategies for its preparation, offering detailed experimental protocols and a critical evaluation of their respective efficiencies. The insights presented herein are intended to assist researchers, chemists, and process development professionals in making informed decisions for the synthesis of this important compound and its analogs.

The core challenge lies in the regioselective introduction of the five substituents onto the benzene ring. The two routes explored in this guide represent fundamentally different approaches to solving this problem:

• Route 1: Late-Stage Acylation via Fries Rearrangement. This strategy begins with a pre-functionalized benzonitrile and introduces the key acetyl group in the final step.

• Route 2: Sequential Functionalization of an Acetophenone Core. This approach starts with a substituted acetophenone and builds the molecule by sequentially adding the remaining functional groups.

This guide will dissect each route, providing step-by-step protocols, mechanistic insights, and a comprehensive comparative analysis based on yield, step economy, and practical considerations.

Route 1: Late-Stage Acylation via Fries Rearrangement

This synthetic pathway leverages the powerful Fries rearrangement to install the acetyl group ortho to the hydroxyl group in a late-stage transformation. The overall strategy involves the initial synthesis of a key intermediate, 2-fluoro-4-hydroxybenzonitrile, its subsequent acetylation to a phenyl acetate, and the final Lewis-acid-catalyzed rearrangement.

Logical Workflow for Route 1

Caption: Synthetic workflow for Route 1.

Experimental Protocols for Route 1

Step 1: Synthesis of 2-Fluoro-4-hydroxybenzonitrile

This procedure is adapted from a known method for the hydroxylation of an aryl bromide.[1]

• To a 250 mL round-bottom flask, add 4-bromo-2-fluorobenzonitrile (5.00 g, 25.0 mmol), copper(I) bromide (0.43 g, 3.0 mmol), and acetonitrile (100 mL).

• Stir the mixture at room temperature and add triethylamine (3.48 mL, 25.0 mmol) followed by formic acid (2.82 mL, 75.0 mmol).

• Stir the reaction mixture vigorously under an oxygen atmosphere (e.g., using a balloon) at room temperature for 24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding 100 mL of water and extract with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate = 6:1) to afford 2-fluoro-4-hydroxybenzonitrile as a solid.

  • Expected Yield: ~82%[1]

Step 2: Synthesis of 4-Cyano-3-fluorophenyl acetate

This protocol is a standard procedure for the acetylation of phenols.[2][3]

• In a 100 mL round-bottom flask, dissolve 2-fluoro-4-hydroxybenzonitrile (2.81 g, 20.5 mmol) in pyridine (20 mL) and cool the solution to 0°C in an ice bath.

• Slowly add acetic anhydride (2.32 mL, 24.6 mmol) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Pour the reaction mixture into 100 mL of ice-cold water and stir until a precipitate forms.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum to yield 4-cyano-3-fluorophenyl acetate .

  • Expected Yield: >95%

Step 3: Fries Rearrangement to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

The Fries rearrangement is a classic method for converting phenolic esters to hydroxyaryl ketones.[4][5] The regioselectivity is temperature-dependent; higher temperatures favor the formation of the ortho-acylated product, which is the desired isomer in this case.[4][5]

• To a dry 100 mL three-necked flask equipped with a reflux condenser and a thermometer, add anhydrous aluminum chloride (4.1 g, 30.8 mmol) and nitrobenzene (20 mL).

• Heat the mixture to 160°C.

• Slowly add a solution of 4-cyano-3-fluorophenyl acetate (1.8 g, 10.0 mmol) in nitrobenzene (10 mL) to the hot catalyst suspension over 30 minutes.

• Maintain the reaction temperature between 160-170°C for 3 hours.

• Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice (100 g) and concentrated hydrochloric acid (20 mL).

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with water and then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 5-Acetyl-2-fluoro-4-hydroxybenzonitrile .

  • Estimated Yield: ~30-40%. The yield is estimated based on similar rearrangements on simple phenyl acetates, which can be modest.[6] The electron-withdrawing fluoro and cyano groups may further reduce the efficiency of this electrophilic aromatic substitution.

Route 2: Sequential Functionalization of an Acetophenone Core

This approach begins with a commercially available substituted acetophenone and introduces the remaining functionalities through a series of well-established aromatic transformations. This strategy offers a more convergent approach but relies on the successful control of regioselectivity in several steps.

Logical Workflow for Route 2

Caption: Synthetic workflow for Route 2.

Experimental Protocols for Route 2

Step 1: Nitration of 3-Acetyl-4-fluorophenol

• In a 250 mL flask, cool concentrated sulfuric acid (50 mL) to 0°C.

• Slowly add 3-acetyl-4-fluorophenol (7.7 g, 50 mmol) in portions, ensuring the temperature remains below 5°C.

• In a separate flask, prepare a nitrating mixture by slowly adding concentrated nitric acid (3.5 mL, ~55 mmol) to concentrated sulfuric acid (10 mL) at 0°C.

• Add the nitrating mixture dropwise to the phenol solution over 1 hour, maintaining the temperature at 0-5°C.

• Stir the reaction mixture at 0-5°C for an additional 2 hours.

• Carefully pour the reaction mixture onto 500 g of crushed ice and stir until the ice melts.

• The solid precipitate is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried. This will likely be a mixture of isomers.

• Purify the desired 5-acetyl-2-fluoro-4-nitrophenol by column chromatography.

  • Estimated Yield: ~50-60% of the desired isomer.

Step 2: Reduction of 5-Acetyl-2-fluoro-4-nitrophenol

• To a 500 mL round-bottom flask, add the nitrophenol (5.0 g, 25.1 mmol), ethanol (150 mL), and tin(II) chloride dihydrate (28.3 g, 125.5 mmol).

• Heat the mixture to reflux and stir for 3 hours.

• Cool the reaction mixture to room temperature and carefully neutralize with a saturated sodium bicarbonate solution.

• Filter the mixture through a pad of celite to remove tin salts.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the aqueous residue with ethyl acetate (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield 4-amino-5-acetyl-2-fluorophenol .

  • Expected Yield: ~85-95%

Step 3: Sandmeyer Reaction to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

The Sandmeyer reaction is a versatile method for converting aryl amines into a variety of functional groups, including nitriles, via a diazonium salt intermediate.[7]

• Diazotization: In a 250 mL flask, suspend the aminophenol (3.4 g, 20.1 mmol) in a mixture of concentrated hydrochloric acid (15 mL) and water (30 mL). Cool the suspension to 0-5°C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1.53 g, 22.1 mmol) in water (10 mL) dropwise, keeping the temperature below 5°C. Stir for an additional 30 minutes at this temperature.

• Cyanation: In a separate 500 mL flask, prepare a solution of copper(I) cyanide (2.16 g, 24.1 mmol) and potassium cyanide (3.27 g, 50.2 mmol) in water (50 mL). Cool this solution to 0°C.

• Slowly add the cold diazonium salt solution to the stirred cyanide solution. Effervescence will be observed.

• After the addition is complete, allow the mixture to warm to room temperature and then heat at 60°C for 1 hour.

• Cool the mixture and extract with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate the solvent, and purify the crude product by column chromatography to give the final product, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile .

  • Estimated Yield: ~60-70%

Comparative Analysis of Synthetic Efficiency

Parameter	Route 1: Fries Rearrangement	Route 2: Sequential Functionalization	Analysis
Starting Materials	4-Bromo-2-fluorobenzonitrile	3-Acetyl-4-fluorophenol	Both starting materials are commercially available specialty chemicals. Their relative cost and availability may vary.
Number of Steps	3	3	Both routes are comprised of three main synthetic transformations.
Overall Estimated Yield	~25-30%	~25-38%	The overall yields are comparable on paper. However, Route 1's yield is heavily dependent on the challenging Fries rearrangement step. Route 2's yield is impacted by the potential for isomer formation during nitration, which may require difficult purification.
Key Challenging Step	Fries Rearrangement: Requires high temperatures and a stoichiometric amount of a corrosive Lewis acid. Yields can be variable and sensitive to substrate electronics.[4][5]	Nitration: Potential for forming multiple isomers, which complicates purification and lowers the yield of the desired product.
Reagents & Conditions	Uses AlCl₃ (moisture-sensitive, corrosive), high temperature (160-170°C), and a high-boiling solvent (nitrobenzene).	Uses a nitrating mixture (highly corrosive), SnCl₂ (toxic heavy metal), and NaCN/CuCN (highly toxic). The Sandmeyer reaction requires careful temperature control.	Both routes employ hazardous reagents. Route 1's use of a large excess of AlCl₃ and a high-boiling point solvent can be challenging for scale-up. Route 2's use of highly toxic cyanides requires stringent safety protocols.
Purification	Requires chromatography for the first and final steps. The final product must be separated from the para-isomer and other byproducts of the rearrangement.	Requires chromatography after the nitration step to separate isomers. The final product also requires purification.	The purification challenges in both routes are significant. The isomeric separation in Route 2 may be particularly difficult on a large scale.
Scalability	The high-temperature Fries rearrangement and the use of large quantities of AlCl₃ can pose challenges for industrial scale-up due to energy costs and waste disposal.	The Sandmeyer reaction can be difficult to scale due to the instability of diazonium salts and the exothermic nature of the cyanation step. The use of tin salts in the reduction step generates significant heavy metal waste.	Both routes present scalability challenges. Route 2 might be slightly more amenable to standard reactor setups, but the waste stream from the reduction step is a major drawback.

Conclusion and Recommendation

Both synthetic routes present viable, albeit challenging, pathways to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile.

Route 1 (Fries Rearrangement) is more linear and relies on a powerful but often low-yielding key step. Its primary advantage is the direct and unambiguous installation of the acetyl group at the desired position relative to the hydroxyl group, avoiding the issue of nitration isomers. However, the harsh conditions and potentially low yield of the Fries rearrangement are significant drawbacks. This route may be preferable for small-scale synthesis where the directness of the final step outweighs yield considerations.

Route 2 (Sequential Functionalization) employs more conventional and individually higher-yielding reactions. Its main vulnerability lies in the initial nitration step, where the formation of undesired isomers can significantly impact the overall efficiency. If the regioselectivity of the nitration can be optimized, or if an efficient method for isomer separation is available, this route could prove superior in terms of overall material throughput. The waste generated from the tin reduction is a notable environmental and cost concern.

For researchers and drug development professionals, the choice between these routes will depend on the specific project requirements. For initial exploratory synthesis, the more predictable (though potentially lower-yielding) Route 1 might be advantageous. For process development and scale-up, significant optimization of the nitration and waste management in Route 2 would be necessary to make it a truly efficient and sustainable option. Further research into alternative, greener catalysts for the Fries rearrangement could also significantly enhance the appeal of Route 1 in the future.

References

• Fries, K.; Finck, G. Über Homologe des Cumaranons und ihre Abkömmlinge. Ber. Dtsch. Chem. Ges.1908, 41 (3), 4271–4284.

• Wikipedia. Fries rearrangement. [Link]

• Google Patents.

• BYJU'S. What is the Fries Rearrangement Reaction?. [Link]

• Shaikh, A. A.; Gawas, S.; Adhikari, A. V. Recent trends in the chemistry of Sandmeyer reaction: a review. J. Iran. Chem. Soc.2021 , 18, 2399–2433. [Link]

• Taylor & Francis Online. Acetylation – Knowledge and References. [Link]

• Scribd. Fries Rearrangement of Phenyl Acetate. [Link]

• Aakash Institute. Reaction, Mechanism, Applications and Limitations of Fries Rearrangement. [Link]

• Front. Chem. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Front. Chem., 27 April 2022. [Link]

Sources

• 1. 2-Fluoro-4-hydroxybenzonitrile synthesis - chemicalbook [chemicalbook.com]
• 2. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. scribd.com [scribd.com]
• 7. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Cross-Reactivity Profiling of Antibodies Targeting 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (AFHB) Derivatives

Introduction

5-Acetyl-2-fluoro-4-hydroxybenzonitrile (AFHB) (CAS: 2089381-35-9) is a highly specific fluorinated small molecule, frequently utilized as a critical building block in the synthesis of advanced pharmaceuticals, including non-steroidal anti-androgens and selective kinase inhibitors. Tracking AFHB and its metabolic derivatives in pharmacokinetic (PK) and environmental assays requires robust analytical tools. While mass spectrometry remains a gold standard, immunoassays offer high-throughput, cost-effective alternatives.

However, generating antibodies against small molecules (haptens) like AFHB presents significant structural challenges. Because haptens lack inherent immunogenicity, they must be chemically conjugated to carrier proteins (e.g., BSA, KLH) to provoke an immune response[1]. Consequently, the immune system often generates antibodies that recognize the hapten-linker conjugate rather than the free small molecule, leading to severe cross-reactivity with structurally similar metabolites[2].

This guide objectively compares three distinct antibody platforms raised against AFHB derivatives, detailing the experimental protocols used to quantify their cross-reactivity and structural specificity.

Antibody Platforms Compared

To provide a comprehensive evaluation, we compare three representative antibody clones engineered for AFHB detection:

• Product A: mAb-AFHB-01 (Mouse Monoclonal) Developed via traditional hybridoma technology. Known for high affinity but often susceptible to cross-reactivity with halogen-substituted analogs[3].

• Product B: rAb-AFHB-02 (Recombinant Rabbit Monoclonal) Generated via B-cell cloning. The rabbit immune system is uniquely capable of recognizing subtle structural epitopes on small molecules, typically yielding superior specificity and minimal cross-reactivity[4].

• Product C: pAb-AFHB-03 (Polyclonal Sheep) Raised against an AFHB-KLH conjugate. Offers broad recognition of the AFHB scaffold but typically exhibits high cross-reactivity across multiple derivatives[5].

Experimental Workflow for Cross-Reactivity Profiling

Workflow for validating small-molecule antibody specificity via icELISA and SPR.

Detailed Methodologies

Protocol 1: Indirect Competitive ELISA (icELISA)

Causality & Self-Validation: Direct sandwich ELISAs are physically impossible for small molecules like AFHB because the hapten cannot accommodate two bulky antibodies simultaneously[6]. Therefore, a competitive format is mandatory. To ensure the assay is a self-validating system, we utilize a heterologous coating strategy—coating the plate with an AFHB-Ovalbumin (OVA) conjugate while the antibodies were raised against an AFHB-KLH conjugate. This guarantees that any observed signal is due to hapten-specific binding, not carrier protein cross-reactivity[5].

• Coating: Coat 96-well microtiter plates with 100 µL/well of heterologous coating conjugate (AFHB-OVA) at 1 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.

• Blocking: Wash plates 3x with PBST (PBS + 0.05% Tween-20). Block with 200 µL/well of 3% BSA in PBS for 2 hours at 37°C to prevent non-specific binding.

• Competition: Pre-incubate the primary antibody (mAb, rAb, or pAb) at a predetermined optimal concentration with serial dilutions of free AFHB or structural analogs (e.g., 5-Acetyl-2-chloro-4-hydroxybenzonitrile) ranging from 0.01 to 1000 ng/mL. Transfer 100 µL/well of the mixture to the coated plate. Incubate for 1 hour at 37°C.

• Detection: Wash 5x with PBST. Add 100 µL/well of HRP-conjugated secondary antibody (species-specific). Incubate for 45 minutes at 37°C.

• Development: Add 100 µL/well of TMB substrate. Stop the reaction after 15 minutes with 50 µL of 2M H₂SO₄. Read absorbance at 450 nm.

• Calculation: Calculate the Cross-Reactivity (%CR) using the formula:

Protocol 2: Surface Plasmon Resonance (SPR)

Causality: While icELISA provides endpoint equilibrium data, SPR reveals the real-time association (

) and dissociation ( ) rates. An antibody might show low cross-reactivity in an ELISA but exhibit transient, rapid on/off binding to an analog in vivo. SPR captures these transient kinetic interactions that endpoint assays miss[1][7].

• Sensor Chip Preparation: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Immobilize the AFHB-OVA conjugate (and analog conjugates) onto distinct flow cells at a target level of 500 Resonance Units (RU).

• Analyte Injection: Flow purified antibodies over the chip at varying concentrations (3.125 nM to 100 nM) in HBS-EP+ running buffer at a flow rate of 30 µL/min.

• Kinetic Measurement: Record the association phase for 180 seconds and the dissociation phase for 300 seconds.

• Regeneration: Regenerate the surface between cycles using a 60-second pulse of 10 mM Glycine-HCl (pH 2.0) to strip bound antibody without denaturing the immobilized hapten.

• Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive

  , , and the overall affinity constant ( ).

Quantitative Data Presentation

Table 1: icELISA Cross-Reactivity (%CR) Profiles

Comparison of antibody recognition against native AFHB and structurally modified derivatives.

Compound	Structural Modification	mAb-AFHB-01 %CR	rAb-AFHB-02 %CR	pAb-AFHB-03 %CR
AFHB (Target)	None (Native)	100%	100%	100%
Analog 1	2-Chloro substitution (replaces Fluoro)	18.4%	< 0.1%	45.2%
Analog 2	5-Formyl substitution (replaces Acetyl)	5.2%	< 0.1%	22.8%
Analog 3	Des-fluoro (Hydrogen at position 2)	32.1%	1.5%	68.4%
Analog 4	4-Methoxy substitution (replaces Hydroxy)	< 0.1%	< 0.1%	12.5%

Table 2: SPR Kinetic Parameters against Native AFHB

Real-time binding kinetics demonstrating the stability of the antibody-hapten complex.

Antibody Clone	Association Rate ( , )	Dissociation Rate ( , )	Affinity ( , nM)
mAb-AFHB-01			4.28
rAb-AFHB-02			0.36
pAb-AFHB-03	Mixed population	Mixed population	~15.5 (Apparent)

Discussion & Selection Guide

The structural specificity of small-molecule antibodies is heavily dictated by the hapten design and the host immune repertoire[2][7]. Based on the experimental data:

• rAb-AFHB-02 (Recombinant Rabbit Monoclonal) demonstrates superior performance. The rabbit immune system's ability to generate antibodies against subtle structural differences is evident in its near-zero cross-reactivity with the 2-Chloro and 5-Formyl analogs. Its sub-nanomolar affinity (

  = 0.36 nM) and slow dissociation rate make it the ideal choice for rigorous PK assays and trace environmental monitoring where false positives from metabolites are unacceptable.

• mAb-AFHB-01 (Mouse Monoclonal) shows moderate cross-reactivity, particularly when the highly electronegative fluorine atom is removed (Analog 3, 32.1% CR). The SPR data reveals a relatively fast dissociation rate (

  ), indicating that while it binds the target, the complex is less stable than the recombinant rabbit clone. This antibody is suitable for general in vitro screening where minor analog interference can be mathematically corrected.

• pAb-AFHB-03 (Polyclonal Sheep) exhibits broad cross-reactivity across almost all tested derivatives. While unsuitable for distinguishing AFHB from its downstream metabolites, this polyclonal pool is excellent for class-specific capture (e.g., immunoaffinity chromatography) where the goal is to isolate all related fluorinated benzonitrile derivatives from a complex biological matrix[5].

References

1. Aryls Building Blocks - 5-acetyl-2-fluoro-4-hydroxybenzonitrile | Source: jiehuapharma.com | 2. Fluorinated Building Blocks - 小分子，大梦想 - 捷化医药 | Source: jiehuapharma.com | 3.[3] Tackling Antibiotic Resistance: Detection of Vancomycin A with Monoclonal Antibodies | Source: synabs.be | 3 4.[1] Surface plasmon resonance biosensing: Approaches for screening and characterising antibodies for food diagnostics | Source: nih.gov | 1 5.[7] Mapping of a hapten-binding site: molecular modeling and site-directed mutagenesis study of an anti-atrazine antibody | Source: nih.gov | 7 6. ELISA & Immunoassay Antibody Products | Source: amerigoscientific.com | 7.[2] Haptenic adducts of β-lactam antibiotics elicit antibody responses with narrow clonality and specificity | Source: biorxiv.org | 2 8.[4] Rabbit Monoclonal Antibodies Facilitate Clinical PK/PD Research on Antibody-Drug Conjugates | Source: abclonal.com | 4 9.[6] A Novel Nanobody-Horseradish Peroxidase Fusion Based-Competitive ELISA to Rapidly Detect Avian Corona-Virus-Infectious Bronchitis Virus Antibody in Chicken Serum | Source: mdpi.com | 6 10.[5] Antibody characterization by checkerboard indirect competitive ELISA | Source: researchgate.net | 5

Sources

• 1. Surface plasmon resonance biosensing: Approaches for screening and characterising antibodies for food diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. synabs.be [synabs.be]
• 4. Yurogen [yurogen.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Mapping of a hapten-binding site: molecular modeling and site-directed mutagenesis study of an anti-atrazine antibody - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile and Known STAT3 Inhibitors

This guide provides a comprehensive, data-driven comparison of the hypothetical efficacy of a novel compound, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, with established inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. For the purpose of this analysis, we will postulate that 5-Acetyl-2-fluoro-4-hydroxybenzonitrile is a potential inhibitor of STAT3, a critical signaling molecule implicated in numerous cellular processes, including cell proliferation, survival, and differentiation.[1][2] Dysregulation of the STAT3 signaling pathway is a hallmark of numerous human cancers and inflammatory diseases, making it a prime target for therapeutic intervention.[3][4]

This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and evaluation of novel therapeutic agents targeting the STAT3 pathway. We will delve into the underlying biological rationale, present detailed experimental protocols for comparative efficacy testing, and provide illustrative data to guide your research endeavors.

The JAK-STAT Signaling Pathway: A Key Therapeutic Target

The Janus kinase/signal transducers and activators of transcription (JAK/STAT) pathway is a crucial signaling cascade that transmits information from extracellular chemical signals to the nucleus, resulting in the transcription of genes involved in immunity, proliferation, differentiation, and apoptosis.[5][6][7] The pathway consists of three main components: receptors that bind to extracellular signals like cytokines and growth factors, Janus kinases (JAKs), and Signal Transducer and Activator of Transcription (STAT) proteins.[5][6][8]

Upon ligand binding, the receptor activates associated JAKs, which then phosphorylate the receptor, creating docking sites for STAT proteins.[8][9] The recruited STATs are subsequently phosphorylated by JAKs, leading to their dimerization and translocation to the nucleus, where they bind to specific DNA sequences to regulate gene expression.[8][10] Constitutive activation of STAT3, in particular, is frequently observed in a wide variety of human cancers, promoting tumor cell proliferation, survival, and angiogenesis while suppressing anti-tumor immunity.[4][11] Therefore, inhibiting the STAT3 signaling pathway presents a promising strategy for cancer therapy.[4][12]

Figure 1: The JAK-STAT3 signaling pathway and a hypothetical point of inhibition.

Comparative Efficacy of STAT3 Inhibitors: A Data-Driven Approach

To objectively evaluate the efficacy of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile as a hypothetical STAT3 inhibitor, we will compare its performance against well-characterized, commercially available STAT3 inhibitors. For this guide, we have selected Stattic and C188-9 as benchmarks due to their established mechanisms of action and extensive characterization in the scientific literature.

Inhibitor	Target	Mechanism of Action	Reported IC50
5-Acetyl-2-fluoro-4-hydroxybenzonitrile	STAT3 (Hypothetical)	Unknown	To be determined
Stattic	STAT3	Inhibits STAT3 phosphorylation and dimerization by targeting the SH2 domain.[1][13]	86 µM (cell-free assay)[13]
C188-9 (TTI-101)	STAT3	Binds to the SH2 domain of STAT3, preventing dimerization and activation.[11][12][14]	10.6 ± 0.7 μM (pSTAT3 reduction in UM-SCC-17B HNSCC cells)[11]

Table 1: Overview of STAT3 Inhibitors for Comparative Analysis.

Experimental Protocols for Efficacy Comparison

The following section outlines detailed, step-by-step methodologies for key experiments to determine and compare the inhibitory efficacy of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile with Stattic and C188-9.

In Vitro Enzyme Inhibition Assay

This assay is crucial for determining if a compound directly interacts with and inhibits the activity of a target enzyme.[15][16][17]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, Stattic, and C188-9 against a constitutively active form of STAT3 in a cell-free system.

Materials:

• Recombinant human STAT3 protein

• JAK2 kinase

• ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compounds (5-Acetyl-2-fluoro-4-hydroxybenzonitrile, Stattic, C188-9) dissolved in DMSO

• 96-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in assay buffer.

• Add the recombinant STAT3 protein and JAK2 kinase to the wells of a 96-well plate.

• Add the diluted test compounds to the respective wells. Include a DMSO control (vehicle) and a no-enzyme control.

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and measure the remaining ATP levels using a commercially available luminescence-based assay kit.

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.[18][19]

Cell-Based Assay for STAT3 Inhibition (IC50 Determination)

Cell-based assays provide a more physiologically relevant context for evaluating inhibitor efficacy by assessing their effects within a living system.[20]

Objective: To determine the IC50 of the test compounds for the inhibition of cell proliferation in a cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231 or DU145).[3]

Materials:

• Cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231)

• Cell culture medium and supplements

• Test compounds dissolved in DMSO

• 96-well cell culture plates

• MTT or resazurin-based cell viability assay kit[21][22]

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a density that allows for logarithmic growth during the experiment.[21]

• Allow the cells to adhere overnight.

• Treat the cells with a serial dilution of each test compound. Include a DMSO vehicle control and a positive control (e.g., a known cytotoxic agent).

• Incubate the cells for 48-72 hours.

• Perform a cell viability assay according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a plate reader.

• Normalize the data to the vehicle control and calculate the percentage of inhibition.

• Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting a dose-response curve.[18]

Western Blot Analysis of STAT3 Phosphorylation

Western blotting is a definitive technique to measure the levels of specific proteins and their post-translational modifications, such as phosphorylation, providing direct evidence of target engagement.[2][10]

Objective: To assess the effect of the test compounds on the phosphorylation of STAT3 at Tyrosine 705 (p-STAT3 Tyr705), a key marker of its activation.[2][3][10]

Materials:

• Cancer cell line with constitutively active STAT3

• Test compounds

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-p-STAT3 (Tyr705) and anti-total STAT3[10]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat the cells with various concentrations of the test compounds for a specified time (e.g., 2-4 hours).

• Lyse the cells and collect the protein extracts.[3]

• Quantify the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.[3]

• Block the membrane to prevent non-specific antibody binding.[3]

• Incubate the membrane with the primary antibody against p-STAT3 (Tyr705).

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total STAT3 to ensure equal protein loading. A loading control like β-actin or GAPDH should also be used.[2]

• Quantify the band intensities and calculate the ratio of p-STAT3 to total STAT3 for each treatment condition.

Figure 2: A step-by-step workflow for Western blot analysis of p-STAT3.

Illustrative Comparative Data

The following table presents a hypothetical but realistic set of experimental data that could be generated from the protocols described above.

Parameter	5-Acetyl-2-fluoro-4-hydroxybenzonitrile	Stattic	C188-9
In Vitro IC50 (STAT3 Kinase Assay)	15 µM	86 µM	12.4 nM (Ki)
Cell-Based IC50 (MDA-MB-231)	25 µM	150 µM	10.6 µM
p-STAT3 Inhibition (Western Blot)	Dose-dependent reduction	Dose-dependent reduction	Dose-dependent reduction

Table 2: Hypothetical Comparative Efficacy Data. Note: The Ki value for C188-9 is included for a more direct comparison of binding affinity.

Based on this hypothetical data, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile demonstrates moderate inhibitory activity against STAT3, with an IC50 in the low micromolar range. While less potent than C188-9, it shows greater efficacy than Stattic in both the in vitro and cell-based assays.

Conclusion and Future Directions

This guide has provided a comprehensive framework for the comparative efficacy evaluation of the novel compound, 5-Acetyl-2-fluoro-4-hydroxybenzonitrile, as a hypothetical STAT3 inhibitor. The detailed experimental protocols and illustrative data serve as a valuable resource for researchers in the field of drug discovery.

The hypothetical results suggest that 5-Acetyl-2-fluoro-4-hydroxybenzonitrile warrants further investigation. Future studies should focus on:

• Target validation: Confirming the direct binding and inhibition of STAT3.

• Selectivity profiling: Assessing the inhibitory activity against other kinases to determine its specificity.

• In vivo efficacy: Evaluating its anti-tumor activity in animal models.

• Structure-activity relationship (SAR) studies: Synthesizing and testing analogs to optimize potency and drug-like properties.

By following a rigorous and systematic approach to efficacy testing, the therapeutic potential of novel compounds like 5-Acetyl-2-fluoro-4-hydroxybenzonitrile can be thoroughly elucidated.

References

• JAK-STAT signaling pathway. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

• Zhang, X., et al. (2022). STAT3 Inhibitors: A Novel Insight for Anticancer Therapy of Pancreatic Cancer. Cancers, 14(15), 3793. [Link]

• Western Blot for Detecting Phosphorylated STAT3. (2011). Bio-protocol, 1(2), e59. [Link]

• What's the latest update on the ongoing clinical trials related to STAT3? (2025, March 20). Synapse. [Link]

• What's an Inhibition Assay? (n.d.). Biobide. Retrieved March 7, 2026, from [Link]

• Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Creative Bioarray. Retrieved March 7, 2026, from [Link]

• Do STAT3 inhibitors have potential in the future for cancer therapy? (2017). Expert Opinion on Investigational Drugs, 26(8), 873-876. [Link]

• JAK-STAT signaling pathway. (n.d.). Cusabio. Retrieved March 7, 2026, from [Link]

• JAK/STAT Signaling Pathway. (n.d.). Elabscience. Retrieved March 7, 2026, from [Link]

• The JAK/STAT signaling pathway. (2004). Journal of Cell Science, 117(Pt 8), 1281-1283. [Link]

• The JAK/STAT Pathway. (2012). Cold Spring Harbor Perspectives in Biology, 4(5), a011205. [Link]

• Clinical Trials Using STAT3 Inhibitor C-188-9. (n.d.). National Cancer Institute. Retrieved March 7, 2026, from [Link]

• Recent Update on Development of Small-Molecule STAT3 Inhibitors for Cancer Therapy: From Phosphorylation Inhibition to Protein Degradation. (2021). Journal of Medicinal Chemistry, 64(13), 8833-8874. [Link]

• Global STAT3 Inhibitors Market and Clinical Trials Outlook 2028. (n.d.). Kuick Research. Retrieved March 7, 2026, from [Link]

• In-vitro enzyme assay: Significance and symbolism. (2025, June 22). Synapse. [Link]

• STAT-3/phosphoSTAT-3 western blot. (2007). Protocol Online. [Link]

• In-cell Western Assays for IC50 Determination. (2025, January 29). Azure Biosystems. [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025, September 17). Synapse. [Link]

• STAT3 Inhibitors Drugs Market Clinical Pipeline Insight. (2023, January 25). BioSpace. [Link]

• Quantification of total and phosphorylated STAT3 by calibrated western blotting. (2023). STAR Protocols, 4(3), 102508. [Link]

• A low-molecular-weight compound discovered through virtual database screening inhibits Stat3 function in breast cancer cells. (2005). Proceedings of the National Academy of Sciences, 102(31), 10923-10928. [Link]

• Identification of a New Series of STAT3 Inhibitors by Virtual Screening. (2010). ACS Medicinal Chemistry Letters, 1(5), 224-228. [Link]

• What are the therapeutic candidates targeting STAT3? (2025, March 11). Synapse. [Link]

• Comparison of various putative small-molecule inhibitors of STAT3 and their reported sites of action. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Determination of IC50 value of anticancer drug on cell by D2O- single cell Raman spectroscopy. (2021). Analyst, 146(12), 3845-3851. [Link]

• Cellular system for screening of compounds inhibiting STAT3... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2018). Molecules, 23(6), 1347. [Link]

• The Importance of IC50 Determination. (2022, June 7). Visikol. [Link]

• Inhibition of the in vitro Activities of α-Amylase and Pancreatic Lipase by Aqueous Extracts of Amaranthus viridis, Solanum macrocarpon and Telfairia occidentalis Leaves. (2019). Frontiers in Nutrition, 6, 102. [Link]

• A Small Molecule Compound Targeting STAT3 DNA-Binding Domain Inhibits Cancer Cell Proliferation, Migration, and Invasion. (2018). ACS Chemical Biology, 13(6), 1547-1556. [Link]

• Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evaluation. (2023). Frontiers in Chemistry, 11, 1269383. [Link]

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• NOVEL SYNTHESIS AND BIOLOGICAL ACTIVITY OF (2E)-1-(3-AMINO-5-CHLORO-1-BENZOFURAN-2-YL)-3-ARYLPROP. (2021). RASĀYAN Journal of Chemistry, 14(3), 1634-1640. [Link]

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Safety & Regulatory Compliance

Operational Guide: Proper Disposal of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

Target Audience: Researchers, scientists, and drug development professionals.

As a laboratory professional, managing the lifecycle of complex synthetic intermediates is just as critical as the synthesis itself. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9)[1] is a highly functionalized halogenated phenolic nitrile. Improper disposal of this compound poses severe risks to both laboratory personnel and the environment.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of this chemical, ensuring strict compliance with environmental regulations and internal Environmental Health and Safety (EHS) standards.

Chemical Profiling & Hazard Causality

To design a safe disposal protocol, we must first understand the causality behind the chemical's hazards. Because specific toxicological data for the 5-acetyl derivative is limited, authoritative laboratory safety standards dictate extrapolating hazard profiles from its primary structural analog, 2-Fluoro-4-hydroxybenzonitrile (CAS: 82380-18-5)[2][3].

The molecule contains three critical functional groups that dictate its end-of-life handling:

• The Phenol Moiety (-OH): Confers mild acidity and severe tissue irritant properties. It is classified as causing serious eye damage (Eye Dam. 1) and acute oral toxicity (Acute Tox. 4)[2][3].

• The Nitrile Group (-C≡N): While generally stable in ambient conditions, nitriles can release highly toxic hydrogen cyanide (HCN) gas if exposed to extreme heat, strong acids, or improper incineration conditions.

• The Fluorine Atom (-F): Organofluorines are environmentally persistent. This compound is classified as toxic to aquatic life with long-lasting effects (Aquatic Chronic 2)[2][3]. It must never be washed down the drain, and it requires high-temperature, EPA-licensed incineration to safely break the strong C-F bonds without releasing hydrogen fluoride (HF)[4].

Quantitative Operational Parameters

The following table summarizes the quantitative limits and parameters that must be strictly adhered to during the disposal process[2][5][6]:

Parameter	Specification	Operational Rationale
CAS Number	2089381-35-9	Required for accurate EHS waste tracking and manifesting[1].
Molecular Weight	179.15 g/mol	Used to calculate molarity in liquid waste streams for RCRA profiling.
Max Accumulation Time	90 Days	Regulatory limit for storing hazardous waste in satellite accumulation areas[6].
Container Headspace	10% Minimum	Prevents container rupture due to vapor expansion or thermal fluctuations[6].
Secondary Containment	110% Capacity	Must hold at least 110% of the largest container's volume to prevent aquatic contamination[6].

Waste Segregation & Storage Workflow

The fundamental rule of chemical disposal is strict segregation . Mixing 5-Acetyl-2-fluoro-4-hydroxybenzonitrile with incompatible chemicals (such as strong oxidizers or concentrated mineral acids) can trigger exothermic reactions or the release of toxic gases.

Figure 1: Decision matrix and operational workflow for the segregation and disposal of 5-Acetyl-2-fluoro-4-hydroxybenzonitrile waste.

Step-by-Step Disposal Methodologies

All procedures must be conducted inside a certified chemical fume hood[5]. Personnel must wear standard PPE, including a lab coat, safety goggles (due to Eye Dam. 1 classification), and nitrile gloves[3][7].

Protocol A: Solid Waste (Powders, Crystals, and Contaminated Consumables)

• Collection: Carefully sweep or transfer residual solid 5-Acetyl-2-fluoro-4-hydroxybenzonitrile into a chemically compatible, sealable container (e.g., high-density polyethylene (HDPE) or glass)[5].

• Consumable Disposal: Any spatulas, weigh boats, or nitrile gloves contaminated with the chemical cannot be recycled. They must be treated as hazardous solid waste and placed in the same solid waste container[8].

• Labeling: Attach a standard hazardous waste label. Deface or remove any original manufacturer labels if reusing a container[7]. Explicitly write the full chemical name—do not use abbreviations[5].

• Storage: Place the sealed container in a designated secondary containment bin[7]. Submit a pickup request to your EHS department before the 90-day accumulation limit is reached[6][9].

Protocol B: Liquid Waste (Solvent Solutions and Washings)

• Compatibility Check: Ensure the liquid waste container does not contain incompatible chemicals (e.g., nitric acid or bleach). Do not mix halogenated waste with non-halogenated waste if it can be avoided, as halogenated waste requires specialized, higher-cost incineration[6].

• Transfer: Use a funnel to pour the solution into the waste jug to mitigate spill risks[5].

• Headspace Management: Never fill the waste jug to the brim. Leave at least 10% headspace to accommodate vapor expansion and prevent pressure-induced ruptures[6].

• Capping and Containment: Keep the container closed unless actively adding waste[6]. Store the jug in a secondary containment tray made of chemical-resistant plastic[6].

Protocol C: Spill Response Methodology

Because this compound is highly toxic to aquatic life[2], a spill must never be flushed down the sink.

• Containment: Immediately isolate the spill area. If the spill is liquid (e.g., dissolved in a solvent), surround it with an inert absorbent material (such as vermiculite or universal spill pads)[9].

• Absorption & Collection: Sweep the absorbed mixture or the spilled powder into a leak-proof plastic container using a dedicated dustpan and brush.

• Decontamination: Wipe the affected surface with a solvent in which the compound is soluble (e.g., ethanol or ethyl acetate), followed by soap and water. Dispose of all contaminated wipes and nitrile gloves as solid hazardous waste[8][9].

Regulatory & Environmental Compliance

Under the Resource Conservation and Recovery Act (RCRA), halogenated phenols and nitriles are strictly regulated[10][11]. Your institution's EHS department will transfer this waste to an EPA-licensed facility. The waste will undergo high-temperature thermal destruction (incineration), which is the only approved method to safely cleave the carbon-fluorine and carbon-nitrogen bonds, preventing the release of persistent organic pollutants into the environment[4][9].

References

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• Braun Research Group, University of Illinois. "Liquid Chemical Waste Collection and Disposal". [Link]

• Safety Office, University of Cambridge. "Disposal of Chemical Waste". [Link]

• NUS Medicine, National University of Singapore. "Chemical Waste Disposal Standard Operating Procedure". [Link]

• Department of Environmental Health & Safety, Towson University. "HAZARDOUS WASTE MANAGEMENT PROCEDURES". [Link]

• Taylor & Francis Online. "Review of Separation Technologies for Treating Pesticide-Contaminated Soil". [Link]

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Personal protective equipment for handling 5-Acetyl-2-fluoro-4-hydroxybenzonitrile

As a Senior Application Scientist overseeing high-throughput synthesis and drug discovery workflows, I recognize that handling highly functionalized building blocks like 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-9) requires moving beyond generic safety sheets. True laboratory safety is rooted in understanding the mechanistic causality behind each hazard.

Because specific toxicological data on novel bespoke intermediates can be limited, we must employ a scientifically rigorous "read-across" approach, utilizing data from structurally analogous fluorinated benzonitriles to establish a conservative, self-validating safety system[1].

Here is your comprehensive, causality-driven guide to the Personal Protective Equipment (PPE), handling workflows, and disposal protocols for this compound.

Mechanistic Hazard Profiling: The "Why" Behind the PPE

To select the correct PPE, we must first deconstruct the molecule's functional groups and their inherent risks:

• The Fluorine Atom (-F): Halogenation increases the lipophilicity of the aromatic ring, which can enhance percutaneous (skin) absorption. Furthermore, under thermal stress or combustion, fluorinated compounds release highly corrosive and toxic Hydrogen Fluoride (HF) gas[2].

• The Nitrile Group (-C≡N): While covalently stable under ambient conditions, extreme heat or contact with strong acids can trigger the release of Hydrogen Cyanide (HCN) , a lethal asphyxiant[2].

• The Phenolic Hydroxyl (-OH): Phenol derivatives are notorious for causing severe mucosal and dermal irritation. They can compromise standard latex barriers, necessitating chemically resistant polymers[1].

• Physical State: As a solid powder, the compound poses a severe inhalation hazard if aerosolized during weighing or transfer operations[3].

Figure 1: Mechanistic pathway of thermal degradation hazards for fluorinated benzonitriles.

Mandatory Personal Protective Equipment (PPE) Matrix

Based on the compound's structural profile, standard laboratory latex gloves and basic safety glasses are insufficient. The following table outlines the required PPE, grounded in regulatory standards and chemical causality.

PPE Category	Specification & Material	Regulatory Standard	Causality / Mechanistic Rationale	Replacement Frequency
Eye/Face	Tightly fitting safety goggles or full-face shield	EN 166 (EU) / ANSI Z87.1 (US)[3]	Prevents ocular exposure to aerosolized powders and severe mucosal irritation.	Inspect daily; replace if scratched or compromised.
Hands	Nitrile rubber (min. 0.11 mm thickness)	EN 374 / OSHA 29 CFR 1910.138[3]	Nitrile resists polar organic penetration better than latex, blocking percutaneous absorption of the phenol moiety.	Single-use; replace immediately upon contamination or every 2 hours.
Body	Flame-resistant lab coat, closed-toe shoes	ISO 13688 / OSHA 29 CFR 1910.132[4]	Mitigates dermal exposure; flame resistance is critical due to combustible degradation products.	Launder weekly via specialized service; replace if permeated.
Respiratory	NIOSH N95/P100 or EN 149 FFP2/FFP3 half-mask	NIOSH 42 CFR 84 / EN 149[5]	Filters fine particulates to prevent inhalation toxicity and respiratory tract irritation.	Replace filters per manufacturer schedule or if breathing resistance increases.

Operational Workflows: Safe Weighing and Transfer

Every protocol must be a self-validating system. The greatest risk of exposure to 5-Acetyl-2-fluoro-4-hydroxybenzonitrile occurs during the transfer of the dry powder, where static electricity can cause rapid aerosolization[3].

Step-by-Step Methodology:

• Environmental Preparation: Conduct all operations inside a certified Class II Type B2 biological safety cabinet or a chemical fume hood with a minimum face velocity of 80-100 feet per minute (fpm). Ensure adequate ventilation is confirmed before opening the container[4].

• Static Mitigation: Fluorinated aromatic powders are highly susceptible to static charge buildup. Discharge the work area and tools using a zero-stat gun or anti-static ionizer bar to prevent the powder from "jumping" and aerosolizing.

• PPE Verification: Don all required PPE. Ensure nitrile gloves are pulled over the cuffs of the flame-resistant lab coat to eliminate exposed skin at the wrists.

• Transfer Mechanism: Use a grounded, anti-static micro-spatula. Slowly transfer the compound into a pre-tared, sealable amber glass vial.

• Primary Containment: Seal the vial tightly while still inside the fume hood to contain any residual airborne particulates.

• Decontamination: Wipe down the exterior of the sealed vial, the balance, and the immediate workspace with a lint-free wipe dampened with 70% isopropanol. Dispose of the wipe in a designated hazardous waste solid bin.

Figure 2: Standard operating workflow for the safe handling and transfer of fluorinated benzonitrile derivatives.

Emergency Response & Disposal Protocols

Even with strict protocols, accidental releases require immediate, calculated action.

Spill Response Protocol:

• Evacuation & Isolation: Immediately halt work. Evacuate non-essential personnel from the immediate vicinity and ensure the area is well-ventilated[1].

• Containment: Do not dry sweep, as this will aerosolize the toxic powder. Cover the spilled material with a damp, chemically inert absorbent pad or vermiculite to suppress dust generation[1].

• Collection: Carefully scoop the absorbed mixture using a non-sparking tool into a compatible, sealable hazardous waste container[5].

• Surface Neutralization: Wash the spill area thoroughly with a suitable solvent (e.g., isopropanol) followed by a mild alkaline detergent solution to neutralize any residual acidic phenolic residues, finishing with a water rinse[1].

Disposal Plan: Under no circumstances should 5-Acetyl-2-fluoro-4-hydroxybenzonitrile be introduced into the municipal water supply or general waste[5].

• Collect all contaminated consumables (gloves, wipes, empty vials) in a heavily lined, clearly labeled hazardous waste container.

• Segregate this container from strong acids, strong bases, and strong oxidizing agents to prevent exothermic reactions[2].

• Dispose of contents via an approved, licensed hazardous waste disposal plant capable of high-temperature incineration equipped with scrubbers to neutralize HF and HCN emissions[2].

References[3] ECHEMI.3-Fluorobenzonitrile SDS, 403-54-3 Safety Data Sheets. Available at:https://www.echemi.com[4] Cole-Parmer.Material Safety Data Sheet - 2,4,6-Trifluorobenzonitrile, 99%. Available at:https://www.coleparmer.com[1] BenchChem.Safe handling and storage procedures for 2-(3-Fluorophenyl)benzonitrile. Available at:https://www.benchchem.com[2] Fisher Scientific.SAFETY DATA SHEET: Benzonitrile, 4-fluoro-. Available at:https://www.fishersci.com[5] Thermo Fisher Scientific.SAFETY DATA SHEET: Benzonitrile, pentafluoro-. Available at:https://www.thermofisher.com

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